JA-ACC-d3

Core Science & Biosynthesis

Navigating the Crosstalk: A Technical Guide to the Interplay of Jasmonic Acid and Ethylene Signaling in Plants

An In-depth Examination of the JA-ACC Interplay for Researchers, Scientists, and Drug Development Professionals

Initial Clarification: The term "JA-ACC-d3" does not correspond to a recognized molecule or signaling pathway in plant biology literature. Based on the components of this query, this technical guide will focus on the well-documented and critical crosstalk between the Jasmonic Acid (JA) signaling pathway and the signaling pathway of ethylene (B1197577) , for which 1-aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor. The "d3" component is likely a non-standard descriptor, and as such, this guide will address the core, evidence-based interactions between JA and ethylene signaling.

Executive Summary

The plant hormones jasmonic acid (JA) and ethylene (ET) are central regulators of growth, development, and immunity. Their signaling pathways are intricately linked, engaging in a complex interplay that can be either synergistic or antagonistic, depending on the cellular and environmental context. This crosstalk is crucial for fine-tuning plant responses to a myriad of biotic and abiotic stresses, including defense against necrotrophic pathogens and herbivores. Understanding the molecular mechanisms that govern the JA-ET interplay is paramount for developing novel strategies in crop protection and improvement. This guide provides a comprehensive overview of the molecular basis of JA-ET crosstalk, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key signaling events and workflows.

The Molecular Basis of JA-ET Crosstalk: A Tale of Two Hormones

The interaction between the JA and ethylene signaling pathways is not a simple linear process but rather a complex network of interactions that allows for a nuanced response to external stimuli. This interplay primarily converges on the regulation and activity of key transcription factors.

Synergistic Interactions: In many defense responses, particularly against necrotrophic fungi, JA and ethylene act synergistically.[1][2] This cooperation is essential for the induction of a specific set of defense genes, such as PLANT DEFENSIN 1.2 (PDF1.2).[2][3] The molecular basis for this synergy involves the ETHYLENE RESPONSE FACTOR1 (ERF1) and ORA59, which are AP2/ERF domain transcription factors.[2][4] These transcription factors integrate signals from both pathways to directly activate the expression of defense-related genes.[2]

Antagonistic Interactions: Conversely, JA and ethylene can act antagonistically in other developmental and defense contexts. For example, JA can inhibit the ethylene-induced apical hook formation in seedlings, while ethylene can suppress JA-mediated responses to wounding.[1][2] This mutual repression is orchestrated at the level of transcription factors. The JA-activated transcription factor MYC2 and the ethylene-stabilized transcription factors EIN3 (ETHYLENE INSENSITIVE 3) and EIL1 (EIN3-LIKE 1) are central to this antagonism.[1][2]

The mechanisms of this antagonism are multifaceted:

• Direct Protein-Protein Interaction: MYC2 can physically interact with EIN3 and EIL1, leading to a mutual inhibition of their transcriptional activities.[1][2]

• Transcriptional Repression: MYC2 can directly bind to the promoter of genes that are targets of EIN3, such as HOOKLESS1 (HLS1), and repress their expression.[1][2]

• Targeted Protein Degradation: JA signaling, through MYC2, can induce the expression of the F-box proteins EBF1 and EBF2.[2] These proteins are components of the SCFEBF1/EBF2 ubiquitin ligase complex, which targets EIN3 and EIL1 for proteasomal degradation.[2]

Furthermore, the repressors of JA signaling, the JASMONATE ZIM-DOMAIN (JAZ) proteins, can also directly interact with and repress the activity of EIN3 and EIL1, adding another layer of regulation.[1]

Quantitative Insights into JA-ET Crosstalk

The interplay between JA and ethylene signaling has been quantified in various studies, providing a clearer picture of the dynamics of this hormonal crosstalk. The following table summarizes key quantitative data from the literature.

Parameter	Plant Species	Treatment	Target	Quantitative Change	Reference
Gene Expression	Arabidopsis thaliana	MeJA + ACC	PDF1.2 mRNA	Synergistic induction (significantly higher than individual treatments)	[5]
Arabidopsis thaliana	MeJA	HLS1 mRNA	Down-regulation, even in the presence of ET	[2]
Arabidopsis thaliana	JA	EBF1 mRNA	Induction, dependent on MYC2	[2]
Hormone Levels	Nicotiana attenuata	Herbivory (Wounding + Oral Secretions)	Ethylene release	~35.5% increase at 1h	[6]
Nicotiana attenuata	Herbivory (Wounding + Oral Secretions)	JA accumulation	~138.8% increase at 1h	[6]
Nicotiana attenuata	Herbivory (Wounding + Oral Secretions)	JA-Ile accumulation	~388.4% increase at 1h	[6]
Solanum lycopersicum (tomato)	jai1-1 mutant (JA insensitive)	ACC levels in stamens	Trend of higher levels at early stages compared to wild type	[7]

Key Experimental Protocols

The elucidation of the JA-ET signaling network has been made possible through a variety of molecular and biochemical techniques. Below are detailed methodologies for key experiments.

Gene Expression Analysis via Quantitative Real-Time PCR (qRT-PCR)

This technique is used to measure the relative abundance of specific mRNA transcripts, providing insights into how JA and ethylene treatments affect gene expression.

Methodology:

• Plant Material and Treatment: Grow plants (e.g., Arabidopsis thaliana) under controlled conditions. Apply hormonal treatments by spraying with solutions of methyl jasmonate (MeJA) and/or ACC, or by exposing to ethylene gas. Harvest tissue at specific time points.

• RNA Extraction: Isolate total RNA from plant tissues using a commercial kit or a TRIzol-based method. Treat with DNase I to remove contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qRT-PCR: Perform the PCR reaction in a real-time PCR system using a fluorescent dye (e.g., SYBR Green) or a probe-based system. Use gene-specific primers for the target genes (e.g., PDF1.2, VSP2, ERF1, MYC2) and a reference gene (e.g., ACTIN, UBIQUITIN) for normalization.

• Data Analysis: Calculate the relative expression levels using the 2-ΔΔCt method.[6][8]

Hormone Quantification via Mass Spectrometry

Accurate measurement of endogenous hormone levels is crucial for understanding the dynamics of the JA-ET crosstalk.

Methodology:

• Sample Preparation: Harvest and freeze-dry plant tissue. Extract hormones using a solvent system (e.g., methanol/water/formic acid).

• Purification: Purify the extracts using solid-phase extraction (SPE) to remove interfering compounds.

• Derivatization (for GC-MS): For ethylene quantification via its precursor ACC, derivatization may be necessary to improve volatility and ionization efficiency.

• LC-MS/MS or GC-MS Analysis: Separate the compounds using liquid chromatography (LC) or gas chromatography (GC) and detect and quantify them using a mass spectrometer (MS). Use internal standards with stable isotopes for accurate quantification.

• Data Analysis: Generate standard curves for each hormone to determine their concentrations in the plant samples.

Protein-Protein Interaction Assays

These assays are used to determine if key proteins in the JA and ethylene signaling pathways physically interact.

a) Yeast Two-Hybrid (Y2H) Assay:

• Vector Construction: Clone the coding sequences of the two proteins of interest into separate Y2H vectors, one fused to the DNA-binding domain (BD) and the other to the activation domain (AD) of a transcription factor.

• Yeast Transformation: Co-transform the BD and AD constructs into a suitable yeast strain.

• Interaction Assay: Plate the transformed yeast on selective media lacking specific nutrients (e.g., histidine, adenine). Growth on the selective media indicates an interaction between the two proteins, which reconstitutes the transcription factor and activates the reporter genes.

b) Co-Immunoprecipitation (Co-IP):

• Protein Extraction: Extract total proteins from plant tissues transiently or stably expressing tagged versions of the proteins of interest (e.g., with FLAG, MYC, or GFP tags).

• Immunoprecipitation: Incubate the protein extract with an antibody specific to one of the tags, which is coupled to agarose (B213101) or magnetic beads.

• Washing and Elution: Wash the beads to remove non-specifically bound proteins. Elute the protein complexes from the beads.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE and perform a Western blot using an antibody against the tag of the second protein to detect its presence in the complex.

Visualizing the JA-ET Signaling Network

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a typical experimental workflow.

Figure 1: Molecular interactions in the JA-ET signaling crosstalk.

Figure 2: Experimental workflow for studying JA-ACC effects on gene expression.

Conclusion and Future Perspectives

The intricate crosstalk between jasmonic acid and ethylene signaling pathways is a cornerstone of plant adaptation and defense. The molecular mechanisms, centered around the interplay of key transcription factors like MYC2, EIN3/EIL1, and ERFs, provide plants with the ability to mount a finely-tuned response to a diverse range of environmental challenges. While significant progress has been made in dissecting this network, future research should focus on several key areas:

• Cell-type Specificity: Investigating how the JA-ET crosstalk is modulated in different cell types and tissues to orchestrate localized and systemic responses.

• Environmental Integration: Understanding how other environmental signals, such as light and temperature, are integrated into the JA-ET signaling network.

• Translational Research: Leveraging the knowledge of this crosstalk to develop novel strategies for enhancing disease and pest resistance in agriculturally important crops.

A deeper understanding of the JA-ET interplay will undoubtedly pave the way for innovative approaches in sustainable agriculture and crop improvement.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. The Crosstalks Between Jasmonic Acid and Other Plant Hormone Signaling Highlight the Involvement of Jasmonic Acid as a Core Component in Plant Response to Biotic and Abiotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Salicylic acid and jasmonic acid in plant immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethylene response factors 15 and 16 trigger jasmonate biosynthesis in tomato during herbivore resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Jasmonate on Ethylene Function during the Development of Tomato Stamens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jasmonic Acid and Ethylene Signaling Pathways Regulate Glucosinolate Levels in Plants During Rhizobacteria-Induced Systemic Resistance Against a Leaf-Chewing Herbivore - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biosynthesis of Jasmonyl-ACC-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of Jasmonyl-1-aminocyclopropane-1-carboxylic acid (Jasmonyl-ACC), with a specific focus on its deuterated analogue, Jasmonyl-ACC-d3. This document delves into the core biosynthetic pathway, presents quantitative data, details experimental protocols, and provides visual representations of the key processes.

Introduction

Jasmonyl-ACC (JA-ACC) is a conjugate of the plant hormone jasmonic acid (JA) and the ethylene (B1197577) precursor 1-aminocyclopropane-1-carboxylic acid (ACC). This molecule is of significant interest to researchers studying plant signaling pathways, particularly the crosstalk between the jasmonate and ethylene signaling cascades. The deuterated form, Jasmonyl-ACC-d3, serves as an invaluable internal standard for accurate quantification of endogenous JA-ACC levels in plant tissues using mass spectrometry-based techniques. Understanding its biosynthesis is crucial for designing experiments aimed at elucidating its physiological roles.

The Biosynthesis Pathway of Jasmonyl-ACC

The formation of Jasmonyl-ACC is an enzymatic process catalyzed by the enzyme Jasmonic Acid Resistance 1 (JAR1) . This enzyme belongs to the GH3 family of adenylating enzymes, which are known to conjugate amino acids to various small molecules. The biosynthesis of Jasmonyl-ACC involves the direct conjugation of jasmonic acid to the amino group of 1-aminocyclopropane-1-carboxylic acid.

The core reaction is as follows:

Jasmonic Acid + ACC + ATP → Jasmonyl-ACC + AMP + PPi

This reaction is ATP-dependent and proceeds through an acyl-adenylate intermediate of jasmonic acid.

Signaling Pathway Diagram

The JA-NINJA-CYCD3 Signaling Module: A Key Regulator of Leaf Architecture in Arabidopsis

An In-depth Technical Guide on the Core Mechanism

Audience: Researchers, scientists, and drug development professionals.

Introduction

Leaf development is a complex and highly regulated process that determines the final size and shape of the organ, which is critical for photosynthetic efficiency and overall plant fitness. In Arabidopsis thaliana, the flatness of the leaf lamina is controlled by a sophisticated signaling network. This technical guide provides a detailed overview of a core signaling module involving Jasmonic Acid (JA), the transcriptional co-repressor NOVEL INTERACTOR OF JAZ (NINJA), the transcriptional regulator PEAPOD2 (PPD2), and the cell cycle protein CYCLIN D3;2 (CYCD3;2). This pathway, hereafter referred to as the JA-NINJA-CYCD3 module, plays a pivotal role in coordinating cell proliferation and differentiation to ensure proper leaf morphology. While crosstalk between JA and the ethylene (B1197577) precursor 1-aminocyclopropane-1-carboxylic acid (ACC) is known to occur in various plant processes, current research has not established a direct regulatory role for ACC in this specific leaf flatness control mechanism.

Core Signaling Pathway

The fundamental mechanism of the JA-NINJA-CYCD3 pathway involves the transcriptional repression of CYCD3 genes by a protein complex that includes PPD2 and NINJA. NINJA, a known component of the JA signaling pathway, acts as an adaptor protein, recruiting the TOPLESS (TPL) co-repressor to the PPD2 transcription factor. This repressor complex then binds to the promoter of CYCD3;2, inhibiting its expression.[1][2][3] Proper regulation of CYCD3;2 expression is essential for maintaining a straight primary cell cycle arrest front during leaf development, which ultimately results in a flat leaf.[1][2]

Disruption of this pathway, for instance through the loss of function of NINJA or PPD2, leads to the de-repression of CYCD3;2 expression.[1][2][3] The resulting overexpression of CYCD3;2 causes a convex-shaped primary cell cycle arrest front, leading to excessive cell division in the central region of the leaf blade and culminating in a characteristic dome-shaped leaf phenotype.[1][2]

Data Presentation: Quantitative Analysis

The following tables summarize the key quantitative data from studies on the JA-NINJA-CYCD3 signaling module.

Table 1: Gene Expression Analysis of CYCD3;2 in Wild-Type and Mutant Arabidopsis Lines.

Genotype	Relative Expression of CYCD3;2 (Fold Change vs. Wild-Type)
ninja-1	Increased
ninja-2	Increased
ppd2	Increased
CYCD3;2-OE	Significantly Increased (by overexpression construct)

Data compiled from studies showing up-regulation of CYCD3;2 in ninja and ppd mutants.[1][2][3]

Table 2: Phenotypic Quantification of Leaf Curvature in Wild-Type and Mutant Arabidopsis Lines.

Genotype	Leaf Phenotype	Projected-to-Real Leaf Area Decrease (%)
Wild-Type (Col-0)	Flat	~28%
ninja-1	Dome-shaped	~41%
ppd2	Dome-shaped and enlarged	~47%
CYCD3;2-OE	Dome-shaped	~33%

Data represents the decrease in the projected leaf area compared to the actual surface area, indicating the degree of curvature.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the JA-NINJA-CYCD3 signaling pathway.

Yeast Two-Hybrid (Y2H) Assay for Protein-Protein Interaction

Objective: To determine the physical interaction between PPD2 and NINJA.

Protocol:

• Vector Construction:

  • The full-length coding sequence of PPD2 is cloned into a bait vector (e.g., pGBKT7) to create a fusion with the GAL4 DNA-binding domain (BD).

  • The full-length coding sequence of NINJA is cloned into a prey vector (e.g., pGADT7) to create a fusion with the GAL4 activation domain (AD).

• Yeast Transformation:

  • The bait and prey plasmids are co-transformed into a suitable yeast strain (e.g., AH109 or Y2HGold) using the lithium acetate/polyethylene glycol method.

• Selection and Interaction Assay:

  • Transformed yeast cells are plated on selective medium lacking leucine (B10760876) and tryptophan (-Leu/-Trp) to select for cells containing both plasmids.

  • To test for interaction, colonies are replica-plated onto a more stringent selective medium lacking leucine, tryptophan, and histidine (-Leu/-Trp/-His), and often also adenine (B156593) (-Ade).

  • Growth on the selective medium indicates a physical interaction between the bait and prey proteins, which reconstitutes a functional GAL4 transcription factor that activates the reporter genes (HIS3, ADE2).

• Control Experiments:

  • Negative controls should include transformations with the empty bait vector and the prey plasmid, the bait plasmid and the empty prey vector, and unrelated proteins to ensure the interaction is specific.

Chromatin Immunoprecipitation (ChIP)-qPCR

Objective: To demonstrate that PPD2 directly binds to the promoter of CYCD3;2.

Protocol:

• Plant Material and Cross-linking:

  • Arabidopsis seedlings expressing a tagged version of PPD2 (e.g., PPD2-GFP) are grown under standard conditions.

  • Harvested seedlings are vacuum-infiltrated with a 1% formaldehyde (B43269) solution to cross-link proteins to DNA. Glycine is added to quench the cross-linking reaction.

• Chromatin Extraction and Sonication:

  • Nuclei are isolated from the cross-linked tissue.

  • Chromatin is extracted and sheared into fragments of 200-1000 bp using sonication. The efficiency of sonication should be checked by running an aliquot on an agarose (B213101) gel.

• Immunoprecipitation:

  • The sheared chromatin is pre-cleared with protein A/G agarose beads.

  • An antibody specific to the tag (e.g., anti-GFP) is added to the chromatin solution and incubated overnight at 4°C to immunoprecipitate the PPD2-DNA complexes. A mock immunoprecipitation with a non-specific IgG should be performed as a negative control.

• Washing and Elution:

  • The antibody-protein-DNA complexes are captured using protein A/G agarose beads.

  • The beads are washed with a series of buffers (low salt, high salt, LiCl, and TE) to remove non-specifically bound chromatin.

  • The protein-DNA complexes are eluted from the beads.

• Reverse Cross-linking and DNA Purification:

  • The cross-links are reversed by incubating at 65°C.

  • Proteins are digested with proteinase K.

  • DNA is purified using a PCR purification kit.

• Quantitative PCR (qPCR):

  • The purified DNA is used as a template for qPCR with primers specific to the promoter region of CYCD3;2.

  • The enrichment of the target DNA in the PPD2-IP sample is calculated relative to the input and the mock IgG control.[1][4]

Quantitative Real-Time PCR (qRT-PCR)

Objective: To quantify the expression levels of CYCD3;2 in different genetic backgrounds.

Protocol:

• RNA Extraction and cDNA Synthesis:

  • Total RNA is extracted from the appropriate tissues (e.g., young leaves) of wild-type, ninja, and ppd2 mutant plants using a suitable RNA extraction kit.

  • The quality and quantity of the RNA are assessed using a spectrophotometer and agarose gel electrophoresis.

  • First-strand cDNA is synthesized from the total RNA using a reverse transcriptase and oligo(dT) or random primers.

• qPCR Reaction:

  • The qPCR reaction is set up using a SYBR Green-based master mix, the synthesized cDNA as a template, and gene-specific primers for CYCD3;2 and a reference gene (e.g., ACTIN2 or UBIQUITIN10).

• Data Analysis:

  • The relative expression of CYCD3;2 is calculated using the 2-ΔΔCt method, normalizing the expression to the reference gene and comparing the expression in the mutant lines to the wild-type.[1]

Mandatory Visualization

Signaling Pathway of Leaf Flatness Regulation

Caption: The JA-NINJA-CYCD3 signaling pathway in Arabidopsis leaf development.

Experimental Workflow for ChIP-qPCR

Caption: Workflow for Chromatin Immunoprecipitation followed by qPCR (ChIP-qPCR).

Conclusion

The JA-NINJA-CYCD3 signaling module is a critical determinant of leaf morphology in Arabidopsis thaliana. The transcriptional repression of CYCD3;2 by the PPD2-NINJA-TPL complex is essential for maintaining proper leaf flatness. This guide has provided a comprehensive overview of this pathway, including the underlying molecular interactions, quantitative data on gene expression and phenotypes, and detailed experimental protocols for its investigation. While the broader crosstalk between JA and ACC/ethylene signaling is an active area of research, a direct role for ACC in modulating the specific JA-NINJA-CYCD3 cascade has not been established. Future research may uncover additional layers of regulation and potential integration with other hormonal pathways, further enhancing our understanding of the intricate control of plant organogenesis.

References

• 1. Arabidopsis Leaf Flatness Is Regulated by PPD2 and NINJA through Repression of CYCLIN D3 Genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arabidopsis Leaf Flatness Is Regulated by PPD2 and NINJA through Repression of CYCLIN D3 Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Differential Effect of Jasmonic Acid and Abscisic Acid on Cell Cycle Progression in Tobacco BY-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Hormonal Crosstalk of Jasmonic Acid, ACC (Ethylene), and Strigolactones: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth exploration of the complex hormonal crosstalk between jasmonic acid (JA), the ethylene (B1197577) precursor 1-aminocyclopropane-1-carboxylic acid (ACC), and strigolactones (SLs), with a focus on the core molecular interactions. This document is intended for researchers, scientists, and drug development professionals in the fields of plant biology, agronomy, and pharmacology.

Core Signaling Pathways and Molecular Interactions

The interaction between jasmonic acid (JA) and ethylene signaling pathways is a pivotal regulatory hub in plants, governing a wide array of physiological processes, including growth, development, and responses to biotic and abiotic stress.[1] This crosstalk is not a simple linear pathway but a complex network of synergistic and antagonistic interactions, primarily mediated by key transcription factors and repressor proteins.[2][3] The inclusion of strigolactones, signaled in part by the F-box protein DWARF3 (D3)/MAX2, adds another layer of regulatory complexity to this network.[4][5][6]

1.1. The JA Signaling Pathway

The perception of the bioactive form of jasmonate, jasmonoyl-isoleucine (JA-Ile), by the F-box protein CORONATINE INSENSITIVE1 (COI1) triggers the degradation of JASMONATE ZIM-DOMAIN (JAZ) repressor proteins.[7][8] In the absence of JA-Ile, JAZ proteins bind to and inhibit the activity of various transcription factors, most notably MYC2.[8] Upon JAZ degradation via the 26S proteasome, MYC2 is released to activate the expression of early JA-responsive genes, which are often involved in defense against herbivores and necrotrophic pathogens.[8]

1.2. The Ethylene Signaling Pathway

Ethylene is perceived by a family of receptors located on the endoplasmic reticulum. In the absence of ethylene, these receptors activate the kinase CTR1 (CONSTITUTIVE TRIPLE RESPONSE 1), which in turn represses the downstream signaling component EIN2 (ETHYLENE INSENSITIVE 2). When ethylene binds to its receptors, CTR1 is inactivated, leading to the cleavage and nuclear translocation of the C-terminal end of EIN2. In the nucleus, the EIN2 C-terminus stabilizes the master transcription factors EIN3 (ETHYLENE INSENSITIVE 3) and EIL1 (EIN3-LIKE 1), which then activate the transcription of ethylene-responsive genes, including members of the ERF (ETHYLENE RESPONSE FACTOR) family.[9]

1.3. The Strigolactone Signaling Pathway and the Role of D3

Strigolactones are perceived by the α/β-hydrolase DWARF14 (D14). In the presence of SLs, D14 interacts with the F-box protein D3 (in rice) or its ortholog MAX2 (in Arabidopsis), which is a component of an SCF E3 ubiquitin ligase complex. This leads to the ubiquitination and degradation of SMXL/D53 family repressor proteins, allowing for the expression of SL-responsive genes that regulate processes such as shoot branching and root development.[4][5]

The JA-ACC-d3 Crosstalk: A Tripartite Regulatory Module

The interplay between these three hormone signaling pathways is intricate, with multiple points of convergence and mutual regulation.

2.1. Synergistic Interactions in Defense

JA and ethylene often act synergistically in activating defense responses against necrotrophic pathogens.[10] This synergy is largely mediated by the interaction between the JA and ethylene signaling pathways at the level of transcription factors. For instance, both pathways are required for the robust induction of defense genes like PLANT DEFENSIN (B1577277) 1.2 (PDF1.2).[11] The transcription factors ORA59 and ERF1, which are induced by both JA and ethylene, are key integrators of these signals, binding to the GCC-box promoter elements of defense genes.[12][13]

2.2. Antagonistic Interactions in Growth and Development

Conversely, JA and ethylene can act antagonistically in regulating developmental processes such as apical hook formation and root growth.[14] High levels of JA can inhibit ethylene-induced apical hook formation by promoting the degradation of EIN3/EIL1 through a MYC2-dependent induction of EBF1/2 F-box proteins.[13]

2.3. Integration of Strigolactone Signaling

Strigolactones add another dimension to this crosstalk. SLs have been shown to elevate ethylene biosynthesis by increasing the transcript levels of ACC oxidase (ACO) genes.[15] Furthermore, there is evidence of crosstalk in root development, where SLs, auxin, and ethylene signaling pathways are interconnected.[6] The SL-deficient d3 mutant in rice exhibits altered shoot architecture, a phenotype that is also influenced by other hormones like auxin and cytokinins, which are known to interact with JA and ethylene.[6] This suggests that D3/MAX2-mediated SL signaling can modulate the balance of JA and ethylene responses.

Quantitative Data on JA-ACC Crosstalk

The following tables summarize quantitative data on the effects of JA and ACC on gene expression and protein abundance from various studies.

Table 1: Fold Change in Gene Expression in Response to Jasmonate and Ethylene Precursor Treatment in Arabidopsis thaliana

Gene	Treatment	Fold Change	Reference
PDF1.2	MeJA	>2-fold induction	[16]
PDF1.2	SA + MeJA	>2-fold suppression compared to MeJA alone	[16]
VSP2	MeJA	Significant induction	[6]
VSP2	SA + MeJA	Suppression of MeJA-induced expression	[6]
ERF1	JA	Induction	[12]
ERF1	ET	Induction	[12]
ERF1	JA + ET	Synergistic induction	[12]
ERF1	ABA	Repression	[12]
ERF1	JA + ET + ABA	Suppression of synergistic induction	[12]

Table 2: Quantitative Proteomic Changes in Arabidopsis thaliana in Response to Jasmonate Treatment

Protein	Treatment	Regulation	Biological Process	Reference
Various defense-related proteins	Exogenous MeJA	Up-regulated	Defense response	[7]
Various photosynthesis-related proteins	Exogenous MeJA	Up-regulated	Photosynthesis	[7]
Various ribosomal proteins	Exogenous MeJA	Down-regulated	Protein synthesis	[7]
Proteins involved in glutathione, JA, glucosinolate, and phenylpropanoid production	Lead (Pb) stress (induces JA)	Up-regulated	Stress response, secondary metabolism
Proteins involved in photosynthesis, isoprenoid, and tetrapyrrole biosynthesis	Lead (Pb) stress (induces JA)	Down-regulated	Primary metabolism

Experimental Protocols

Detailed methodologies for key experiments cited in the study of JA-ACC-d3 hormonal crosstalk are provided below.

4.1. Plant Hormone Treatment for Gene Expression Analysis

This protocol describes a general method for treating Arabidopsis thaliana seedlings with hormones to analyze changes in gene expression by quantitative real-time PCR (qRT-PCR).

• Plant Growth: Grow Arabidopsis thaliana seedlings on Murashige and Skoog (MS) agar (B569324) plates under controlled environmental conditions (e.g., 16-hour light/8-hour dark photoperiod at 22°C).

• Hormone Treatment: Prepare stock solutions of methyl jasmonate (MeJA) and ACC in ethanol (B145695) and sterile water, respectively. For treatment, flood the plates with a solution of MS medium containing the desired hormone concentration (e.g., 50 µM MeJA, 10 µM ACC). Use a mock treatment (containing the same concentration of solvent) as a control.

• Harvesting and RNA Extraction: Harvest aerial tissues at specific time points after treatment (e.g., 1, 3, 6, 12, 24 hours). Immediately freeze the tissue in liquid nitrogen and store at -80°C. Extract total RNA using a commercial kit or a standard Trizol-based method.

• qRT-PCR Analysis: Synthesize cDNA from the extracted RNA using a reverse transcription kit. Perform qRT-PCR using gene-specific primers for target genes (e.g., PDF1.2, VSP2, ERF1) and a reference gene (e.g., ACTIN2). Calculate the relative gene expression using the 2-ΔΔCt method.

4.2. Yeast Two-Hybrid (Y2H) Assay for Protein-Protein Interactions

The Y2H system is used to identify and confirm interactions between proteins, such as the interaction between JAZ proteins and MYC2.

• Vector Construction: Clone the coding sequences of the "bait" protein (e.g., MYC2) into a DNA-binding domain (DBD) vector and the "prey" protein (e.g., a JAZ protein) into an activation domain (AD) vector.

• Yeast Transformation: Co-transform the bait and prey plasmids into a suitable yeast strain (e.g., AH109 or Y2HGold) using the lithium acetate (B1210297) method.

• Interaction Screening: Plate the transformed yeast on selective media. A positive interaction between the bait and prey proteins will reconstitute a functional transcription factor, leading to the activation of reporter genes (e.g., HIS3, ADE2, lacZ, AUR1-C) and allowing yeast growth on selective media.

• Confirmation: Confirm positive interactions by re-streaking on higher stringency selective media and performing a β-galactosidase assay.

4.3. Co-Immunoprecipitation (Co-IP) for In Vivo Protein Interactions

Co-IP is used to verify protein-protein interactions within the plant cell.

• Protein Extraction: Harvest plant tissue expressing tagged versions of the proteins of interest (e.g., MYC2-FLAG and JAZ-HA). Grind the tissue in liquid nitrogen and resuspend in a suitable lysis buffer containing protease inhibitors.

• Immunoprecipitation: Incubate the protein extract with an antibody specific to one of the tags (e.g., anti-FLAG antibody) conjugated to magnetic or agarose (B213101) beads. This will pull down the tagged protein and any interacting partners.

• Washing and Elution: Wash the beads several times to remove non-specifically bound proteins. Elute the protein complexes from the beads using a low pH buffer or by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE and transfer them to a membrane. Probe the membrane with antibodies against both tagged proteins to confirm their co-immunoprecipitation.[2]

4.4. Chromatin Immunoprecipitation (ChIP) for Protein-DNA Interactions

ChIP is used to identify the in vivo binding sites of transcription factors on the DNA.

• Cross-linking and Chromatin Extraction: Cross-link protein-DNA complexes in plant tissue using formaldehyde. Isolate nuclei and extract chromatin.

• Chromatin Shearing: Shear the chromatin into smaller fragments (200-1000 bp) using sonication or enzymatic digestion.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the transcription factor of interest (e.g., anti-MYC2). Use magnetic or agarose beads to pull down the antibody-transcription factor-DNA complexes.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links and purify the immunoprecipitated DNA.

• DNA Analysis: Analyze the purified DNA by qPCR using primers specific for putative target gene promoters or by high-throughput sequencing (ChIP-seq) to identify genome-wide binding sites.

Visualizations of Signaling Pathways and Workflows

5.1. Signaling Pathway Diagrams

Caption: Core JA-ACC signaling crosstalk.

Caption: JA-ACC and Strigolactone (d3) crosstalk.

5.2. Experimental Workflow Diagrams

Caption: Chromatin Immunoprecipitation workflow.

Caption: Co-Immunoprecipitation workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. How hormones and growth regulators affect your plants | OSU Extension Service [extension.oregonstate.edu]
• 4. Quantitative proteomics reveals dynamic changes in the plasma membrane during Arabidopsis immune signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. iTRAQ-Based Quantitative Proteomic Analysis of the Arabidopsis Mutant opr3-1 in Response to Exogenous MeJA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Basic Helix-Loop-Helix Transcription Factors JASMONATE-ASSOCIATED MYC2-LIKE1 (JAM1), JAM2, and JAM3 Are Negative Regulators of Jasmonate Responses in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PDF1.2 plant defensin 1.2 [Arabidopsis thaliana (thale cress)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Microarray Analysis of Diurnal and Circadian-Regulated Genes in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SWATH-MS Quantitative Proteomic Investigation Reveals a Role of Jasmonic Acid during Lead Response in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Gene expression profiling through microarray analysis in Arabidopsis thaliana colonized by Pseudomonas putida MTCC5279, a plant growth promoting rhizobacterium - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Functional Proteomics of Arabidopsis thaliana Guard Cells Uncovers New Stomatal Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Studies on JA-ACC-d3 in Crop Species: A Technical Guide

Disclaimer: The compound "JA-ACC-d3" is not found in the currently available scientific literature. This technical guide is a synthesized document based on the known roles of Jasmonic Acid (JA), 1-aminocyclopropane-1-carboxylic acid (ACC), and the common use of deuterium (B1214612) (d3) labeling in metabolic studies. The information presented herein is intended for research and development professionals and is based on established principles of plant hormone biology.

Introduction

JA-ACC-d3 is hypothesized to be a deuterated conjugate of Jasmonic Acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC). In this conjugate, the "d3" likely indicates the presence of three deuterium atoms, which are stable isotopes of hydrogen. Such labeled compounds are invaluable tools in metabolic research, allowing scientists to trace the uptake, transport, and fate of the molecule within a plant system without altering its chemical properties.[1][2][3] This guide provides a comprehensive overview of the constituent components of JA-ACC-d3, their known signaling pathways, and potential interactions in crop species. It also outlines detailed experimental protocols for the hypothetical study of this compound and summarizes relevant quantitative data from existing literature on JA and ACC.

Core Components and Their Significance

Jasmonic Acid (JA)

Jasmonic acid and its derivatives, collectively known as jasmonates (JAs), are lipid-derived plant hormones that play crucial roles in regulating a wide array of physiological processes.[4][5] These include plant growth and development, defense against pathogens and herbivores, and responses to abiotic stresses.[6][7]

Biosynthesis and Signaling: JA biosynthesis is initiated from linolenic acid in the chloroplasts and involves a series of enzymatic steps.[5] The bioactive form, jasmonoyl-isoleucine (JA-Ile), is perceived by the F-box protein CORONATINE INSENSITIVE 1 (COI1).[5] This interaction leads to the degradation of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins, thereby activating transcription factors like MYC2, which in turn regulate the expression of JA-responsive genes.[4][8]

1-aminocyclopropane-1-carboxylic acid (ACC)

ACC is a non-proteinogenic amino acid that serves as the immediate precursor to the plant hormone ethylene (B1197577).[9][10] Ethylene is a gaseous hormone involved in numerous developmental processes, including fruit ripening, senescence, and leaf abscission, as well as responses to biotic and abiotic stress.[9]

Role in Ethylene Biosynthesis: ACC is synthesized from S-adenosyl-L-methionine (SAM) by the enzyme ACC synthase (ACS).[10][11] It is then converted to ethylene by ACC oxidase (ACO).[10][11] Beyond its role as an ethylene precursor, evidence suggests that ACC itself can act as a signaling molecule, independent of ethylene.[9][10][12]

Interaction and Crosstalk between JA and Ethylene/ACC Signaling

The signaling pathways of JA and ethylene are intricately linked, exhibiting both synergistic and antagonistic interactions that allow plants to fine-tune their responses to developmental cues and environmental stresses.[8][13][14]

• Synergistic Interactions: In defense against certain necrotrophic pathogens and herbivorous insects, JA and ethylene signaling pathways often work in concert to activate defense gene expression.[8][15] Key transcription factors such as EIN3/EIL1 from the ethylene pathway and MYC2 from the JA pathway are involved in this crosstalk.[8]

• Antagonistic Interactions: In other contexts, such as root growth, JA and ethylene can have opposing effects.[8] The balance between these two hormones is critical for proper plant development.

Potential Role and Application of JA-ACC-d3

The deuterated conjugate, JA-ACC-d3, would likely be used as a tracer to investigate the formation, transport, and metabolism of a potential JA-ACC conjugate in plants. A study has noted the capacity for ACC to conjugate with jasmonyl-ACC (JA-ACC).[11] The use of a deuterated form would enable researchers to:

• Trace Transport: Follow the movement of the conjugate throughout the plant, from the site of application to various tissues and organs.[1]

• Metabolic Fate: Identify the metabolic products of the conjugate, determining if it is broken down into its constituent parts (JA and ACC) or modified into other compounds.[1]

• Quantify Flux: Use mass spectrometry-based methods to accurately quantify the concentration of the labeled compound and its metabolites in different plant tissues.[16][17]

Quantitative Data on JA and ACC Effects in Crop Species

The following tables summarize quantitative data from studies on the exogenous application of JA and ACC to various crop species.

Table 1: Effects of Jasmonic Acid Application on Crop Species

Crop Species	JA Concentration	Observed Effect	Reference
Olive (Olea europaea)	30 mg L-1	Increased yield per tree, fruit weight, and fruit oil percentage.	[18]
Wheat (Triticum aestivum)	1 mM	Improved shoot and root length under aphid stress; increased antioxidant enzyme activity.	[19]
Sugar Beet (Beta vulgaris)	5-10 µM	Mitigated detrimental effects of water stress, increased root sugar content and sugar yield.	[20]
Quinoa (Chenopodium quinoa)	1 mg L-1	Increased grain yield under non-stress conditions.	[21]

Table 2: Effects of ACC Application on Crop Species

Crop Species	ACC Concentration	Observed Effect	Reference
Maize (Zea mays)	1, 5, and 10 µM	Inhibition of primary root elongation.	[22]
Switchgrass (Panicum virgatum)	N/A (via ACC deaminase-producing bacteria)	Increased total root length, root surface, and shoot length.	[23]
Various Crops	N/A (via ACC deaminase-producing bacteria)	Alleviation of salt stress effects.	[23]
Leguminous Plants	N/A (via ACC deaminase-producing bacteria)	Enhanced nodulation due to decreased ethylene levels.	[24]

Experimental Protocols

The following are detailed methodologies for the hypothetical study of JA-ACC-d3 in crop species.

Synthesis of JA-ACC-d3

The synthesis of JA-ACC-d3 would involve the chemical conjugation of deuterated Jasmonic Acid (JA-d3) with 1-aminocyclopropane-1-carboxylic acid (ACC). The deuterium labels would be incorporated into the JA molecule during its synthesis using deuterated precursors. Standard organic chemistry techniques for amide bond formation would be employed to link the carboxyl group of JA-d3 to the amino group of ACC.

Plant Growth and Treatment

• Plant Material: Select a crop species of interest (e.g., wheat, maize, tomato). Grow seedlings in a controlled environment (growth chamber) with standardized conditions of light, temperature, and humidity.

• Application of JA-ACC-d3: Prepare a stock solution of JA-ACC-d3 in a suitable solvent (e.g., ethanol (B145695) or DMSO) and dilute to the desired final concentrations in a buffered aqueous solution. The compound can be applied to plants via:

  • Root Drenching: Applying the solution directly to the soil or hydroponic medium.

  • Foliar Spray: Spraying the solution onto the leaves until runoff.

  • Stem Injection: Injecting a small volume of the solution directly into the stem.

Sample Collection and Preparation

• Time Course: Collect tissue samples (roots, shoots, leaves) at various time points after treatment (e.g., 0, 1, 6, 24, 48 hours).

• Sample Processing: Immediately freeze the collected tissues in liquid nitrogen to quench metabolic activity.[25] The frozen tissue should then be lyophilized (freeze-dried) and ground to a fine powder.

Phytohormone Extraction and Analysis

• Extraction: Extract the ground plant tissue with a suitable solvent, typically an acidic methanol (B129727) or acetone (B3395972) solution.[17]

• Purification: The crude extract contains numerous interfering compounds. Purify the extract using solid-phase extraction (SPE) to enrich for the analytes of interest.[25]

• Quantification: Analyze the purified extract using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS).[25][26][27] These techniques provide the high sensitivity and selectivity required for quantifying low-abundance phytohormones.[26][27] The use of a deuterated internal standard (JA-ACC-d3) allows for accurate quantification through isotope dilution.[16][17]

Mandatory Visualizations

Signaling Pathways

Caption: Crosstalk between the Jasmonic Acid and Ethylene/ACC signaling pathways.

Experimental Workflow

Caption: Experimental workflow for studying JA-ACC-d3 in crop species.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 3. The deuteration of organic compounds as a tool to teach chemistry [scielo.org.mx]
• 4. Recent Advances in Research into Jasmonate Biosynthesis and Signaling Pathways in Agricultural Crops and Products [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jasmonic Acid Signaling Pathway in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | The Crosstalks Between Jasmonic Acid and Other Plant Hormone Signaling Highlight the Involvement of Jasmonic Acid as a Core Component in Plant Response to Biotic and Abiotic Stresses [frontiersin.org]
• 9. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 10. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance [mdpi.com]
• 12. Ethylene-independent signaling by the ethylene precursor ACC in Arabidopsis ovular pollen tube attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Crosstalk between jasmonic acid, ethylene and Nod factor signaling allows integration of diverse inputs for regulation of nodulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Crosstalk among Jasmonate, Salicylate and Ethylene Signaling Pathways in Plant Disease and Immune Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. Exploring the effect of Jasmonic Acid for Aphids control for improving the yield of Triticum aestivum varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. dergipark.org.tr [dergipark.org.tr]
• 22. researchgate.net [researchgate.net]
• 23. Plant Growth-Promoting Rhizobacteria With ACC Deaminase Activity Enhance Maternal Lateral Root and Seedling Growth in Switchgrass - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Plant Growth Promotion Under Water: Decrease of Waterlogging-Induced ACC and Ethylene Levels by ACC Deaminase-Producing Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pharmiweb.com [pharmiweb.com]
• 26. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 27. Editorial: Methods in phytohormone detection and quantification: 2022 - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Characterization and Application of JA-ACC-d3 as a Tracer for Jasmonate-Ethylene Crosstalk Studies

Abstract: This document provides a comprehensive technical overview of JA-ACC-d3, a deuterated conjugate of jasmonic acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC). While direct public literature on "JA-ACC-d3" is not available, this guide is constructed based on established principles of plant hormone analysis, signaling, and the use of stable isotope-labeled standards. It is intended for researchers in plant biology, analytical chemistry, and drug discovery who are investigating phytohormone signaling pathways. The guide details the hypothetical synthesis, characterization, and application of JA-ACC-d3 as a tool for dissecting the intricate crosstalk between the jasmonate and ethylene (B1197577) signaling pathways.

Introduction

Plant hormonal signaling is a complex network of synergistic and antagonistic interactions that govern growth, development, and responses to environmental stimuli. Jasmonic acid (JA) and ethylene (ET) are two key phytohormones that play crucial roles in defense against pathogens and insects.[1][2][3] The conjugation of JA to amino acids is a critical step in JA signaling, with JA-isoleucine (JA-Ile) being the most well-characterized bioactive form.[4][5][6][7] The ethylene precursor, ACC, can also be conjugated to JA, suggesting a point of direct interaction between these two pathways.[4][8]

To accurately quantify these signaling molecules and their metabolic fates, stable isotope-labeled internal standards are indispensable.[9][10][11][12] JA-ACC-d3, a hypothetical deuterated form of the JA-ACC conjugate, represents an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification. Its properties allow for precise measurement and tracing of the metabolic flux at the intersection of JA and ET biosynthesis and signaling.

Discovery and Synthesis

The "discovery" of a tool compound like JA-ACC-d3 is driven by the need for a suitable internal standard in hormonomics.[13] Its design is based on the known conjugation of JA with ACC. The synthesis would likely involve the coupling of deuterated jasmonic acid (JA-d3) with ACC, or the deuteration of a pre-formed JA-ACC conjugate.

Hypothetical Synthesis Pathway

The synthesis could be achieved through a multi-step chemical process, starting with commercially available precursors. A plausible route would involve the activation of the carboxyl group of JA-d3, followed by nucleophilic attack by the amino group of ACC. Purification would then be carried out using high-performance liquid chromatography (HPLC).

Physicochemical Characterization

A comprehensive characterization of JA-ACC-d3 is essential to ensure its suitability as an internal standard. This would involve a suite of analytical techniques to confirm its identity, purity, and stability.

Quantitative Data Summary

The following tables summarize the expected quantitative data from the characterization of JA-ACC-d3.

Table 1: Mass Spectrometry Parameters for JA-ACC-d3

Parameter	Value
Chemical Formula	C₁₇H₂₀D₃NO₅
Monoisotopic Mass	324.1898 g/mol
Ionization Mode	ESI-
Precursor Ion (m/z)	323.2
Product Ion 1 (m/z)	59.0 (Jasmonic acid fragment)
Product Ion 2 (m/z)	101.1 (ACC fragment)
Dwell Time	50 ms
Collision Energy	-25 eV

Table 2: Chromatographic and Purity Data

Parameter	Value
HPLC Column	C18 Reverse Phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 10 min
Retention Time	~5.8 min
Purity (by HPLC-UV)	>98%
Isotopic Enrichment	>99%

Experimental Protocols

Detailed methodologies are crucial for the successful application of JA-ACC-d3 in research.

Protocol for Quantification of Endogenous JA-ACC in Plant Tissue

This protocol outlines the steps for extracting and quantifying native JA-ACC from plant material using JA-ACC-d3 as an internal standard.

1. Sample Preparation:

• Harvest 50-100 mg of fresh plant tissue and immediately flash-freeze in liquid nitrogen.[14]
• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.[14]

2. Extraction:

• To the powdered tissue, add 1 mL of cold extraction buffer (e.g., 80% methanol) containing a known concentration of JA-ACC-d3.[11]
• Incubate at 4°C for 1 hour with gentle shaking.
• Centrifuge at 15,000 x g for 15 minutes at 4°C.[14]
• Collect the supernatant.

3. Solid-Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.[14]
• Load the supernatant onto the cartridge.
• Wash the cartridge with 1 mL of 20% methanol to remove polar impurities.
• Elute the phytohormones with 1 mL of 80% methanol.
• Evaporate the eluate to dryness under a stream of nitrogen.

4. LC-MS/MS Analysis:

• Reconstitute the dried extract in 100 µL of 50% methanol.
• Inject 10 µL onto the LC-MS/MS system.
• Use the parameters outlined in Table 1 to set up the mass spectrometer for Multiple Reaction Monitoring (MRM).
• Quantify endogenous JA-ACC by comparing its peak area to that of the JA-ACC-d3 internal standard.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes is key to understanding the role of JA-ACC-d3.

Jasmonate-Ethylene Signaling Crosstalk

The following diagram illustrates a simplified model of the crosstalk between the JA and ET signaling pathways, highlighting the position of JA-ACC.

Caption: Simplified JA-ET signaling crosstalk.

Experimental Workflow for Phytohormone Quantification

This diagram outlines the general workflow for the quantification of phytohormones using an internal standard like JA-ACC-d3.

Caption: Workflow for phytohormone analysis.

Conclusion

JA-ACC-d3 serves as a conceptual model for a powerful tool in the field of plant hormonomics. Its use as an internal standard allows for the accurate and precise quantification of endogenous JA-ACC, providing critical insights into the metabolic and signaling crosstalk between the jasmonate and ethylene pathways. The protocols and data presented in this guide, while based on established methodologies, provide a solid framework for researchers aiming to develop and utilize similar tools for the study of plant physiology. The continued development of such targeted analytical probes will be essential for unraveling the full complexity of plant signaling networks.

References

• 1. Crosstalk among Jasmonate, Salicylate and Ethylene Signaling Pathways in Plant Disease and Immune Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. [PDF] Signaling Crosstalk between Salicylic Acid and Ethylene/Jasmonate in Plant Defense: Do We Understand What They Are Whispering? | Semantic Scholar [semanticscholar.org]
• 4. Endogenous Bioactive Jasmonate Is Composed of a Set of (+)-7-iso-JA-Amino Acid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Recent Advances in Plant Chemical Biology of Jasmonates [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Quantification of plant hormones by standard addition method [protocols.io]
• 10. Measurement of Plant Hormones by Liquid Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]
• 12. texilajournal.com [texilajournal.com]
• 13. Can plant hormonomics be built on simple analysis? A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note & Protocol: Quantitative Analysis of Jasmonate-Amino Acid Conjugates using Deuterium-Labeled Internal Standards by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Jasmonates are a class of plant hormones that play critical roles in regulating growth, development, and defense responses. Jasmonic acid (JA) and its amino acid conjugates, such as JA-isoleucine (JA-Ile), are key signaling molecules in these pathways. Accurate quantification of these compounds is essential for understanding their physiological functions. Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique for the sensitive and specific quantification of low-abundance biomolecules like jasmonates.[1] The use of stable isotope-labeled internal standards, such as deuterium-labeled jasmonic acid derivatives, is crucial for achieving high accuracy and precision by correcting for variability during sample preparation and analysis.[2][3][4][5] This document provides a detailed protocol for the quantitative analysis of a representative jasmonate-amino acid conjugate (JA-ACC) using a deuterium-labeled internal standard (JA-ACC-d3) by LC-MS/MS.

Experimental Workflow Overview

The overall experimental workflow for the quantitative analysis of JA-ACC involves sample homogenization, extraction, purification, and subsequent analysis by LC-MS/MS. A known amount of the deuterium-labeled internal standard (JA-ACC-d3) is added at the beginning of the sample preparation to account for any sample losses during the procedure.

Figure 1: Experimental workflow for JA-ACC quantification.

Detailed Experimental Protocols

Sample Preparation

This protocol is adapted from established methods for phytohormone extraction.[6]

Materials:

• Plant tissue (e.g., leaves, roots)

• Liquid nitrogen

• JA-ACC-d3 internal standard solution (concentration to be optimized based on expected analyte levels)

• LC-MS grade methanol, chilled to -20°C

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Mortar and pestle

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Weigh approximately 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Transfer the powdered tissue to a pre-weighed microcentrifuge tube.

• Add a known amount of JA-ACC-d3 internal standard solution to the tube.

• Add 1 mL of ice-cold 80% methanol.

• Vortex vigorously for 1 minute.

• Incubate at 4°C for 30 minutes with occasional vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Condition an SPE cartridge according to the manufacturer's instructions.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge to remove interfering compounds.

• Elute the jasmonates with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[2]

LC-MS/MS Analysis

The following are typical parameters for the analysis of jasmonates.[2] These may require optimization for your specific instrument and application.

Table 1: LC-MS/MS Parameters

Parameter	Recommended Setting
LC System	UPLC System
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)[2]
Mobile Phase A	Water with 0.1% formic acid[2][7]
Mobile Phase B	Acetonitrile with 0.1% formic acid[2]
Gradient Elution	Start with a low percentage of Mobile Phase B, gradually increase to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 - 0.4 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI-)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for analyte (typically 2.5 - 3.5 kV)
Desolvation Temperature	400 - 500°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions: The MRM transitions for the analyte (JA-ACC) and the internal standard (JA-ACC-d3) need to be determined by infusing standard solutions of each compound into the mass spectrometer. The precursor ion ([M-H]⁻) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3).

Table 2: Example MRM Transitions for Quantification

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
JA-ACC	To be determined	To be determined	To be optimized
JA-ACC-d3 (IS)	Precursor + 3	To be determined	To be optimized

Data Presentation and Quantification

Quantification is achieved by creating a calibration curve using known concentrations of the JA-ACC standard, each spiked with the same amount of the JA-ACC-d3 internal standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte.

Table 3: Example Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	5,200	105,000	0.0495
0.5	26,500	107,000	0.2477
1.0	54,000	106,500	0.5070
5.0	275,000	108,000	2.5463
10.0	560,000	107,500	5.2093
50.0	2,850,000	106,000	26.8868

The concentration of JA-ACC in the unknown samples is then determined by interpolating their measured peak area ratios on this calibration curve.

Signaling Pathway Context

The accurate quantification of JA and its conjugates is vital for understanding plant defense signaling. The core of the jasmonate signaling pathway involves the perception of JA-Ile by the COI1-JAZ co-receptor complex, leading to the degradation of JAZ repressor proteins and the activation of transcription factors that regulate defense gene expression.

Figure 2: Simplified jasmonate signaling pathway.

Conclusion

This application note provides a comprehensive protocol for the quantitative analysis of jasmonate-amino acid conjugates using a deuterium-labeled internal standard with LC-MS/MS. The use of a stable isotope-labeled internal standard is paramount for achieving the accuracy and reproducibility required for meaningful biological interpretation. The described methods can be adapted and optimized for various plant matrices and specific jasmonate derivatives.

References

• 1. Detection of Fungal Jasmonates by Liquid Chromatography Paired with Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. cerilliant.com [cerilliant.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. nebiolab.com [nebiolab.com]
• 6. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A LC–MS method for 25-hydroxy-vitamin D3 measurements from dried blood spots for an epidemiological survey in India - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Deuterated Jasmonic Acid and ACC Analogs in Plant Stress Response Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are critical signaling molecules that regulate a wide array of plant defense and developmental processes.[1] Under biotic and abiotic stress conditions, such as drought, salinity, and pathogen attack, plants modulate their endogenous levels of JA to orchestrate appropriate defense responses.[1][2][3] Crosstalk between JA and other phytohormone signaling pathways, particularly the ethylene (B1197577) pathway, is crucial for fine-tuning these responses. The immediate precursor to ethylene is 1-aminocyclopropane-1-carboxylic acid (ACC). Therefore, the simultaneous and accurate quantification of both JA and ACC provides a more comprehensive understanding of the plant's stress response network.

The use of stable isotope-labeled internal standards is the gold standard for accurate quantification of analytes in complex biological matrices using mass spectrometry.[4][5][6] Deuterated standards, such as a hypothetical JA-ACC-d3, or more commonly available individual deuterated standards like d5-JA, are chemically identical to their endogenous counterparts but have a higher mass.[7][8] When a known amount of the deuterated standard is spiked into a sample at the beginning of the extraction process, it co-purifies with the endogenous analyte and experiences the same losses during sample preparation and variations in instrument response.[4][6] By measuring the ratio of the endogenous analyte to the deuterated internal standard, highly accurate and precise quantification can be achieved.

These application notes provide a comprehensive overview and detailed protocols for the application of deuterated jasmonic acid and ACC analogs in plant stress response studies, enabling researchers to reliably quantify these key phytohormones.

Data Presentation

Table 1: Hypothetical Quantification of Endogenous Jasmonic Acid (JA) and ACC in Arabidopsis thaliana under Different Stress Conditions using a Deuterated Internal Standard.

Treatment Group	Jasmonic Acid (ng/g FW)	1-aminocyclopropane-1-carboxylic acid (ACC) (pmol/g FW)
Control	15.2 ± 2.1	8.5 ± 1.5
Drought Stress	48.9 ± 5.7	25.3 ± 3.8
Salt Stress (150 mM NaCl)	35.6 ± 4.2	18.9 ± 2.9
Pathogen Inoculation (Pseudomonas syringae)	85.3 ± 9.8	42.1 ± 5.4

Data are presented as mean ± standard deviation (n=5). FW denotes fresh weight. This table illustrates the expected changes in JA and ACC levels in response to various stressors, highlighting the synergistic induction of both hormone pathways.

Experimental Protocols

Protocol 1: Quantification of Jasmonic Acid (JA) and ACC in Plant Tissues using LC-MS/MS with Deuterated Internal Standards

This protocol provides a general method for the extraction, purification, and quantification of JA and ACC from plant tissues. Optimization may be required for different plant species and tissues.

Materials:

• Plant tissue (e.g., leaves, roots)

• Liquid nitrogen

• Extraction solvent: 80% acetonitrile (B52724) with 1% acetic acid, pre-chilled to -20°C

• Deuterated internal standard working solution (e.g., a mix of d5-JA and a suitable deuterated ACC analog in methanol)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727) (100%)

• 1% acetic acid in water

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Sample Harvest and Homogenization:

  • Harvest approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction:

  • Transfer the powdered tissue to a 2 mL microcentrifuge tube.

  • Add 1 mL of pre-chilled extraction solvent.

  • Spike the sample with a known amount of the deuterated internal standard working solution.

  • Vortex vigorously for 1 minute.

  • Incubate on a shaker at 4°C for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Solid Phase Extraction (SPE) for Sample Clean-up:

  • Activate the C18 SPE cartridge by passing 1 mL of 100% methanol followed by 1 mL of 1% acetic acid.

  • Load the supernatant from step 2 onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 1% acetic acid to remove polar impurities.

  • Elute the phytohormones with 1 mL of the extraction solvent (80% acetonitrile with 1% acetic acid).

  • Dry the eluate completely using a vacuum concentrator or a gentle stream of nitrogen.

• Sample Reconstitution and Analysis:

  • Reconstitute the dried sample in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 10% methanol in water with 0.1% formic acid).

  • Centrifuge at 14,000 x g for 5 minutes to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial.

  • Inject the sample into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Separate the phytohormones using a C18 column with a gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (methanol or acetonitrile with 0.1% formic acid).

  • Mass Spectrometry (MS/MS): Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Set specific precursor-to-product ion transitions for both the endogenous analytes (JA and ACC) and their corresponding deuterated internal standards.

• Quantification:

  • Calculate the peak area ratios of the endogenous analyte to its corresponding deuterated internal standard.

  • Determine the concentration of the endogenous phytohormones by comparing these ratios to a standard curve prepared with known concentrations of unlabeled standards and a constant concentration of the deuterated internal standard.

Visualizations

References

• 1. The Multifaceted Role of Jasmonic Acid in Plant Stress Mitigation: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | The Crosstalks Between Jasmonic Acid and Other Plant Hormone Signaling Highlight the Involvement of Jasmonic Acid as a Core Component in Plant Response to Biotic and Abiotic Stresses [frontiersin.org]
• 4. iroatech.com [iroatech.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 7. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 8. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Flux Analysis Using Deuterated Acetyl-CoA Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates of metabolic reactions within a biological system. By tracing the flow of atoms from isotopically labeled substrates, researchers can elucidate the contributions of various pathways to cellular metabolism. This document provides detailed application notes and protocols for the use of deuterated acetyl-CoA precursors, specifically deuterated acetate (B1210297) (such as sodium acetate, d3), for MFA. This method is particularly valuable for investigating central carbon metabolism, including the Tricarboxylic Acid (TCA) cycle and de novo fatty acid synthesis, with significant applications in basic research and drug development.

Deuterated acetate serves as an excellent tracer for acetyl-CoA metabolism. Once it enters the cell, it is converted to deuterated acetyl-CoA, which is a central hub in cellular metabolism. By tracking the incorporation of deuterium (B1214612) into downstream metabolites, the flux through key metabolic pathways can be determined. This approach is instrumental in understanding cellular bioenergetics, identifying metabolic reprogramming in disease states like cancer, and assessing the mechanism of action of therapeutic compounds that target metabolic pathways.

Principle of Deuterated Acetate-Based Metabolic Flux Analysis

The core principle of using deuterated acetate (e.g., [d3]-acetate) in MFA lies in tracing the fate of the deuterium-labeled acetyl group of acetyl-CoA.

• Tracer Uptake and Conversion: [d3]-acetate is transported into the cell and activated to [d3]-acetyl-CoA by acetyl-CoA synthetase.

• Entry into Metabolic Pathways: The labeled [d3]-acetyl-CoA then enters various metabolic pathways:

  • TCA Cycle: [d3]-acetyl-CoA condenses with oxaloacetate to form deuterated citrate, initiating the TCA cycle. The deuterium atoms are subsequently incorporated into other TCA cycle intermediates.

  • Fatty Acid Synthesis: In the cytosol, [d3]-acetyl-CoA is a substrate for ATP-citrate lyase, which regenerates [d3]-acetyl-CoA for de novo fatty acid synthesis. This leads to the incorporation of deuterium into newly synthesized fatty acids.

• Detection and Quantification: The extent and pattern of deuterium incorporation into metabolites are measured by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

• Flux Calculation: The mass isotopomer distribution (MID) data, which is the relative abundance of different isotopically labeled forms of a metabolite, is used in computational models to calculate the rates (fluxes) of metabolic reactions.

Experimental Protocols

This section provides a detailed, step-by-step protocol for conducting a metabolic flux analysis experiment using [d3]-acetate in cultured cells.

I. Cell Culture and Isotope Labeling

• Cell Seeding:

  • Seed cells in appropriate culture vessels (e.g., 6-well plates, 10 cm dishes) at a density that ensures they are in the exponential growth phase and reach approximately 70-80% confluency at the time of harvest.

  • Culture cells in their standard growth medium overnight to allow for attachment and recovery.

• Preparation of Labeling Medium:

  • Prepare a fresh batch of the base medium (e.g., DMEM, RPMI-1640) containing all necessary supplements except for unlabeled acetate.

  • Dissolve sterile sodium [d3]-acetate in the base medium to a final concentration that is appropriate for the cell type and experimental goals (typically in the range of 0.5 to 5 mM).

  • Sterile-filter the complete labeling medium using a 0.22 µm filter.

• Isotope Labeling:

  • Aspirate the standard growth medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS) to remove any residual unlabeled acetate.

  • Add the pre-warmed [d3]-acetate labeling medium to the cells.

  • Incubate the cells for a predetermined duration to allow for the incorporation of the tracer and to reach isotopic steady state. The optimal labeling time should be determined empirically for each cell line and pathway of interest (typically ranging from a few hours to 24 hours).

II. Metabolite Extraction

Rapid quenching of metabolic activity and efficient extraction of metabolites are critical for accurate MFA results.

• Quenching:

  • For adherent cells: Place the culture dish on dry ice to rapidly cool the cells and halt metabolism. Aspirate the labeling medium.

  • For suspension cells: Quickly pellet the cells by centrifugation at a low temperature (e.g., 4°C). Aspirate the supernatant.

  • Immediately wash the cells with ice-cold 0.9% NaCl solution to remove any remaining extracellular labeled medium.

• Extraction:

  • Add a pre-chilled extraction solvent to the cells. A commonly used solvent is 80% methanol (B129727) in water, stored at -80°C.

  • Scrape the adherent cells into the extraction solvent. For suspension cells, resuspend the cell pellet in the extraction solvent.

  • Transfer the cell lysate to a microcentrifuge tube.

  • Vortex the tubes vigorously and incubate on dry ice or at -80°C for at least 15 minutes to ensure complete cell lysis and protein precipitation.

  • Centrifuge the samples at maximum speed (e.g., >16,000 x g) for 10-15 minutes at 4°C to pellet cell debris and precipitated proteins.

  • Carefully collect the supernatant containing the extracted metabolites.

III. Sample Preparation for GC-MS Analysis

Gas chromatography-mass spectrometry (GC-MS) is a widely used analytical technique for MFA. It often requires derivatization of metabolites to increase their volatility.

• Drying:

  • Dry the metabolite extracts completely using a vacuum concentrator (e.g., SpeedVac).

• Derivatization:

  • To the dried metabolite pellet, add a derivatization agent. A common method for polar metabolites like TCA cycle intermediates is a two-step process:

    • Add a solution of methoxyamine hydrochloride in pyridine (B92270) to protect carbonyl groups. Incubate at 30-37°C for 90 minutes.

    • Add N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) to silylate hydroxyl and amine groups. Incubate at 37-70°C for 30-60 minutes.

  • For fatty acid analysis, they are typically converted to their fatty acid methyl esters (FAMEs) by transesterification using a reagent like boron trifluoride-methanol.

• Sample Transfer:

  • Transfer the derivatized samples to GC-MS vials with inserts for analysis.

IV. GC-MS Analysis

• Instrumentation:

  • Use a GC-MS system equipped with a suitable column for the separation of the target metabolites (e.g., a DB-5ms column for general metabolomics).

• Method Parameters:

  • Optimize the GC oven temperature gradient, injector temperature, and MS parameters (ion source temperature, electron ionization energy, and mass scan range) for the specific metabolites of interest.

• Data Acquisition:

  • Acquire data in both full scan mode to identify metabolites and selected ion monitoring (SIM) mode to quantify the mass isotopomer distributions of specific metabolites.

V. Data Analysis and Flux Calculation

• Mass Isotopomer Distribution (MID) Analysis:

  • Integrate the peak areas for each mass isotopomer of a given metabolite.

  • Correct the raw MID data for the natural abundance of isotopes (e.g., ¹³C, ²⁹Si, ³⁰Si from the derivatization agent).

  • The corrected MID represents the fractional abundance of each labeled form of the metabolite.

• Metabolic Flux Calculation:

  • Use the corrected MIDs and any measured extracellular fluxes (e.g., acetate uptake rate) as inputs for a metabolic flux analysis software package (e.g., INCA, OpenFLUX, WUFLUX).

  • These software tools use computational models of cellular metabolism to estimate the intracellular fluxes that best fit the experimental data.

Data Presentation

Quantitative data from MFA experiments should be summarized in a clear and structured format to facilitate comparison between different experimental conditions.

Table 1: Relative Abundance of Mass Isotopomers of Citrate

Mass Isotopomer	Control Cells (%)	Drug-Treated Cells (%)
M+0	25.3 ± 2.1	45.8 ± 3.5
M+1	40.1 ± 3.2	35.2 ± 2.8
M+2	28.5 ± 2.5	15.1 ± 1.9
M+3	6.1 ± 0.8	3.9 ± 0.5

M+n represents the isotopomer with n deuterium atoms incorporated.

Table 2: Calculated Metabolic Fluxes (relative to Acetate Uptake)

Metabolic Flux	Control Cells	Drug-Treated Cells
TCA Cycle Flux	100 ± 8	65 ± 6
Fatty Acid Synthesis	45 ± 5	20 ± 3
Anaplerotic Flux	15 ± 2	18 ± 2.5

Visualization of Pathways and Workflows

Diagrams are essential for visualizing the flow of the tracer through metabolic pathways and for outlining the experimental workflow.

Application Notes & Protocols: Techniques for Tracking JA-ACC-d3 Localization in Tissues

Audience: Researchers, scientists, and drug development professionals.

Introduction: The precise spatial and temporal localization of bioactive small molecules within tissues is fundamental to understanding their physiological roles, metabolic pathways, and mechanisms of action. Jasmonic acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC) are critical phytohormones involved in plant growth, development, and stress responses.[1][2][3] JA-ACC-d3, a deuterated conjugate, represents a tool for tracing the distribution of these signaling molecules. Its deuterium (B1214612) label makes it particularly suited for mass spectrometry-based methods, allowing it to be distinguished from its endogenous, non-labeled counterparts.

This document provides detailed application notes and protocols for three primary techniques to track the localization of small molecules like JA-ACC-d3 in plant tissues: Mass Spectrometry Imaging (MSI), Immunolocalization, and Autoradiography.

Mass Spectrometry Imaging (MSI)

MSI is a powerful, label-free technology that maps the spatial distribution of a wide range of molecules, from small metabolites to proteins, directly from tissue sections.[4][5][6] Matrix-Assisted Laser Desorption/Ionization (MALDI)-MSI is the most common modality for this purpose.[7][8] It provides high molecular specificity without the need for target-specific antibodies. The deuterated (d3) tag on JA-ACC-d3 allows for its unambiguous detection and quantification against the endogenous chemical background.

Principle of MALDI-MSI

In MALDI-MSI, a thin tissue section is coated with an energy-absorbing matrix. A pulsed laser is rastered across the tissue surface, desorbing and ionizing molecules from discrete spots.[4][9] A mass spectrometer analyzes the ions from each spot, generating a mass spectrum. By correlating each spectrum with its x-y coordinates on the tissue, a 2D ion density map can be constructed for any detected mass-to-charge ratio (m/z), revealing the spatial distribution of the corresponding molecule.[10]

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Spatial Resolution	5 - 100 µm	High resolution (<10 µm) often comes at the expense of sensitivity.[8][11][12]
Sensitivity	fmol to amol range	Can be enhanced up to 100-fold with techniques like MALDI-2.[11][13]
Mass Accuracy	< 5 ppm	With high-resolution mass analyzers (e.g., FT-ICR, Orbitrap).
Target	Untargeted	Detects all ionizable molecules within the mass range simultaneously.[4]
Label Requirement	Label-free	Does not require a specific tag, but the d3 label aids in identification.

Experimental Protocol: MALDI-MSI

• Tissue Collection & Freezing:

  • Excise the tissue of interest from the plant treated with JA-ACC-d3.

  • Immediately flash-freeze the sample in liquid nitrogen or isopentane (B150273) chilled on dry ice to halt metabolic activity and preserve morphology. Store at -80°C until sectioning.[8]

• Cryosectioning:

  • Embed the frozen tissue in a suitable medium (e.g., Optimal Cutting Temperature compound, OCT).

  • Using a cryostat, cut thin sections (typically 10-20 µm).[10]

  • Thaw-mount the tissue section onto a conductive MALDI target plate (e.g., ITO-coated glass slide).

• Matrix Application:

  • Select a matrix appropriate for small molecule analysis (e.g., 9-aminoacridine, α-cyano-4-hydroxycinnamic acid).

  • Apply the matrix uniformly over the tissue section. Automated spraying devices are highly recommended for creating a homogenous microcrystal layer, which is crucial for high spatial resolution.[9][10]

• Data Acquisition:

  • Load the MALDI plate into the mass spectrometer.

  • Define the imaging area and set the raster step size (pixel size), which determines the spatial resolution.

  • Acquire mass spectra across the entire tissue area. The use of a hybrid mass spectrometer can allow for both high-resolution imaging and tandem MS (MS/MS) scans for structural confirmation within a single experiment.[14]

• Data Analysis:

  • Process the raw data using specialized imaging software.

  • Generate ion intensity maps for the specific m/z corresponding to JA-ACC-d3.

  • Overlay the MSI data with an optical image of the tissue section (e.g., H&E stain) for anatomical correlation.

Visualization: MALDI-MSI Workflow

A simplified workflow for MALDI Mass Spectrometry Imaging.

Immunolocalization

Immunolocalization uses specific antibodies to detect the location of antigens (in this case, JA-ACC-d3) within a tissue section. This method can provide excellent spatial resolution, often down to the subcellular level.[15][16] Its primary prerequisite is the availability of a highly specific monoclonal or polyclonal antibody that recognizes the target molecule.

Principle of Immunolocalization

A tissue section is fixed to preserve its structure and then incubated with a primary antibody that specifically binds to JA-ACC-d3. The binding event is then visualized by a secondary antibody that recognizes the primary antibody. This secondary antibody is conjugated to a reporter molecule, such as a fluorophore (for immunofluorescence) or an enzyme (for immunohistochemistry), allowing visualization via microscopy.[2][16]

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Spatial Resolution	Subcellular (< 1 µm)	Limited by the diffraction of light in fluorescence microscopy.
Sensitivity	pg to ng range	Dependent on antibody affinity and antigen accessibility.
Target	Highly Specific	Requires a validated antibody specific to the molecule of interest.
Label Requirement	Indirect (Fluorophore/Enzyme)	Requires a reporter molecule on the secondary antibody.

Experimental Protocol: Immunofluorescence

• Tissue Collection & Fixation:

  • Excise small pieces of tissue and immediately immerse them in a fixative solution (e.g., 4% paraformaldehyde in phosphate-buffered saline, PBS) for several hours at 4°C.

  • Wash the tissue thoroughly with PBS to remove the fixative.

• Embedding & Sectioning:

  • Dehydrate the tissue through a graded ethanol (B145695) series.

  • Embed the tissue in paraffin (B1166041) or a resin (e.g., LR White) for sectioning.

  • Cut thin sections (4-8 µm) using a microtome and mount them on microscope slides.

• Antigen Retrieval & Permeabilization:

  • Deparaffinize and rehydrate the sections if using paraffin embedding.

  • Perform antigen retrieval (e.g., heat-induced epitope retrieval in citrate (B86180) buffer) to unmask the epitope.

  • Permeabilize the tissue with a detergent (e.g., 0.1% Triton X-100 in PBS) to allow antibody access to intracellular targets.

• Immunostaining:

  • Block non-specific binding sites with a blocking solution (e.g., 5% Bovine Serum Albumin in PBS).

  • Incubate with the primary antibody specific for JA-ACC-d3 at an optimized dilution, typically overnight at 4°C.

  • Wash slides with PBS.

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488) for 1-2 hours at room temperature in the dark.

  • Wash slides with PBS.

• Mounting & Imaging:

  • Mount a coverslip using an anti-fade mounting medium containing a nuclear counterstain (e.g., DAPI).

  • Image the sections using a confocal or fluorescence microscope.

Visualization: Immunolocalization Workflow

A general workflow for immunofluorescence localization.

Autoradiography

Autoradiography is a highly sensitive technique for visualizing the distribution of a radioactive substance within a sample.[17][18] To use this method for JA-ACC-d3, the molecule would need to be synthesized with a radioisotope (e.g., ³H, ¹⁴C, or ³⁵S) instead of the stable isotope deuterium. The tissue containing the radiolabeled compound is placed against a photographic emulsion or film, which is exposed by the radioactive emissions, creating an image of the molecule's distribution.

Principle of Autoradiography

Radioisotopes decay by emitting particles (e.g., beta particles) that can expose silver halide crystals in a photographic emulsion. When a tissue section containing a radiolabeled compound is apposed to the emulsion, a latent image is formed that corresponds to the location and concentration of the radioactivity. Developing the emulsion reveals this pattern as black silver grains.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Spatial Resolution	10 - 50 µm (Macro) 1 - 10 µm (Micro)	Micro-autoradiography offers higher, near-cellular resolution.
Sensitivity	Very high (detects decay events)	Can detect very low concentrations of tracer over long exposure times.
Target	Specific to radiolabel	Detects any molecule containing the radioisotope.
Label Requirement	Radioactive Isotope (e.g., ³H, ¹⁴C)	Requires synthesis of a radiolabeled version of the target molecule.

Experimental Protocol: Autoradiography

• Administer Radiolabeled Compound:

  • Introduce the radiolabeled JA-ACC (e.g., [³H]JA-ACC) to the plant system and allow time for transport and localization.

• Tissue Collection & Sectioning:

  • Collect and flash-freeze tissues as described for MALDI-MSI.

  • Perform cryosectioning (10-30 µm) and mount the sections on specialized microscope slides.

• Emulsion Coating / Film Apposition:

  • For Micro-autoradiography: In a darkroom, coat the slides with a liquid photographic emulsion. Allow to dry completely.

  • For Macro-autoradiography: Place the slide in a light-tight cassette directly against a sheet of X-ray film.

• Exposure:

  • Store the slides or cassette in a light-tight, dry box at 4°C or -80°C.

  • Exposure time can range from days to several months, depending on the isotope's specific activity and concentration in the tissue.

• Development & Imaging:

  • In a darkroom, develop the emulsion or film using standard photographic developing and fixing solutions.

  • Rinse and dry the slides/film.

  • The resulting autoradiogram can be analyzed directly or imaged with a microscope (often alongside a stained image of the same tissue section for anatomical context).

Visualization: Autoradiography Workflow

Workflow for tissue autoradiography.

Additional Visualizations

Hypothetical JA-ACC Signaling Crosstalk

Jasmonic acid and ethylene (B1197577) (for which ACC is a precursor) signaling pathways are known to interact, often synergistically, in regulating plant defense and development.[19]

Hypothetical signaling crosstalk between JA and ACC/Ethylene pathways.

Decision Matrix for Technique Selection

Choosing the right technique depends on the specific research question, available resources, and the nature of the molecule.

A decision-making flowchart for selecting a localization technique.

References

• 1. biorxiv.org [biorxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. Research on the Mechanisms of Phytohormone Signaling in Regulating Root Development [mdpi.com]
• 4. MALDI Imaging Mass Spectrometry (MALDI IMS): A Marriage of Mass Spectrometry and Morphological Spatial Resolution | Technology Networks [technologynetworks.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Advances in MALDI Mass Spectrometry Imaging Single Cell and Tissues [frontiersin.org]
• 8. frontierspartnerships.org [frontierspartnerships.org]
• 9. MALDI Imaging Mass Spectrometry: Spatial Molecular Analysis to Enable a New Age of Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MALDI Mass Spectrometry Imaging for Visualizing In Situ Metabolism of Endogenous Metabolites and Dietary Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MALDI-MSI Towards Multimodal Imaging: Challenges and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Advances in High-Resolution MALDI Mass Spectrometry for Neurobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multiplex MALDI-MS imaging of plant metabolites using a hybrid MS system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Localization of a phytohormone using immunocytochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Auxin immunolocalization in plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Autoradiograph - Wikipedia [en.wikipedia.org]
• 18. Autoradiography | Research Starters | EBSCO Research [ebsco.com]
• 19. benchchem.com [benchchem.com]

Technical Notes & Optimization

solving JA-ACC-d3 solubility issues for in vitro assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JA-ACC-d3. The following information is designed to address common solubility issues encountered during in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is JA-ACC-d3 and what are its general properties?

JA-ACC-d3 is the deuterium-labeled form of JA-ACC (Jasmonyl-1-aminocyclopropane-1-carboxylic acid). JA-ACC is a conjugate of jasmonic acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor to the plant hormone ethylene (B1197577). It is considered a modulator in the crosstalk between the jasmonic acid and ethylene signaling pathways. Based on its structure, it is a moderately lipophilic molecule.

Q2: I am observing precipitation when I dilute my JA-ACC-d3 stock solution into my aqueous assay buffer. What is the likely cause?

This is a common issue for moderately lipophilic compounds like JA-ACC-d3. The solubility of JA-ACC-d3 is significantly lower in aqueous solutions compared to organic solvents like dimethyl sulfoxide (B87167) (DMSO). When the DMSO stock is diluted into an aqueous buffer, the concentration of JA-ACC-d3 may exceed its solubility limit in the final solution, leading to precipitation.

Q3: What is the recommended solvent for preparing a stock solution of JA-ACC-d3?

The recommended solvent for preparing a high-concentration stock solution of JA-ACC-d3 is anhydrous DMSO. For its non-deuterated analog, jasmonic acid, the solubility in DMSO is approximately 16 mg/mL.[1] While the exact solubility of JA-ACC-d3 may differ slightly, DMSO is a suitable starting solvent.

Q4: What is the maximum recommended final concentration of DMSO in my in vitro cell-based assays?

To minimize solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally at or below 0.5%. However, the tolerance to DMSO can vary between cell lines. It is crucial to perform a vehicle control experiment (treating cells with the same final concentration of DMSO without JA-ACC-d3) to assess the impact of the solvent on your specific assay.

Q5: Are there alternative solvents I can use if my cells are sensitive to DMSO?

If your cells are particularly sensitive to DMSO, you could consider using ethanol (B145695) to prepare the stock solution. However, the solubilizing power of ethanol for lipophilic compounds is generally lower than that of DMSO. Another alternative is to use formulations containing solubilizing agents such as cyclodextrins or surfactants like Pluronic® F-68, but these must be tested for compatibility with your specific assay.

Troubleshooting Guide for JA-ACC-d3 Solubility Issues

This guide provides a systematic approach to resolving precipitation and solubility problems with JA-ACC-d3 in your in vitro experiments.

Problem: Precipitate forms immediately upon dilution of DMSO stock in aqueous buffer.

Possible Cause	Troubleshooting Steps
Concentration Exceeds Aqueous Solubility	1. Reduce Final Concentration: Lower the final working concentration of JA-ACC-d3 in your assay. 2. Optimize DMSO Concentration: Slightly increase the final DMSO concentration, ensuring it remains below the cytotoxic level for your cells (test a range from 0.1% to 0.5%). 3. Serial Dilution: Instead of a single large dilution, perform a serial dilution of the DMSO stock into the pre-warmed aqueous buffer. This gradual decrease in solvent polarity can help keep the compound in solution.
Temperature Shock	Pre-warm Aqueous Buffer: Ensure your cell culture medium or assay buffer is pre-warmed to 37°C before adding the JA-ACC-d3 stock solution. Adding a room temperature or cold stock to a warm buffer can decrease solubility.
Method of Addition	Rapid Mixing: Add the DMSO stock to the aqueous buffer while vortexing or stirring to ensure rapid and uniform dispersion. Avoid adding the aqueous buffer to the DMSO stock.

Problem: A fine precipitate appears in the assay plate after a period of incubation.

Possible Cause	Troubleshooting Steps
Compound Instability	Assess Stability: The compound may be unstable in the aqueous environment of the cell culture medium over time. You can test for degradation by incubating JA-ACC-d3 in the medium for the duration of your experiment and analyzing the sample by HPLC.
Interaction with Media Components	Serum-Free Conditions: If using serum-containing media, the compound may be binding to proteins and precipitating. Test your assay under serum-free or low-serum conditions to see if this resolves the issue.
pH-Dependent Solubility	Adjust Buffer pH: Since JA-ACC-d3 contains a carboxylic acid group, its solubility will be pH-dependent. It is expected to be more soluble at a slightly basic pH. If your assay conditions permit, you can test a small range of pH values for your final buffer (e.g., pH 7.2 to 7.8).

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of JA-ACC-d3 in DMSO

Materials:

• JA-ACC-d3 (Molecular Weight: ~296.39 g/mol , accounting for 3 deuterium (B1214612) atoms)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the Compound: Accurately weigh a precise amount of JA-ACC-d3 (e.g., 1 mg) using an analytical balance.

• Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Volume (µL) = (Weight (mg) / Molecular Weight ( g/mol )) * 100,000

  • For 1 mg of JA-ACC-d3: (1 mg / 296.39 g/mol ) * 100,000 ≈ 337.4 µL

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing JA-ACC-d3.

• Mixing: Vortex the solution for 1-2 minutes until the compound is completely dissolved. If necessary, briefly sonicate the vial in a water bath to aid dissolution.

• Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Materials:

• 10 mM JA-ACC-d3 in DMSO (from Protocol 1)

• Anhydrous DMSO

• Sterile, pre-warmed (37°C) cell culture medium or assay buffer

Procedure:

• Prepare Intermediate Dilutions: Create a series of intermediate dilutions of your 10 mM stock solution in 100% DMSO. For example, to make a 1 mM intermediate stock, dilute the 10 mM stock 1:10 in DMSO.

• Final Dilution in Aqueous Buffer:

  • To achieve a final concentration of 10 µM JA-ACC-d3 with a final DMSO concentration of 0.1%:

  • Add 1 µL of the 10 mM DMSO stock to 999 µL of pre-warmed cell culture medium.

  • To achieve a final concentration of 1 µM JA-ACC-d3 with a final DMSO concentration of 0.1%:

  • Add 1 µL of the 1 mM intermediate DMSO stock to 999 µL of pre-warmed cell culture medium.

• Immediate Mixing: Immediately after adding the DMSO stock to the aqueous buffer, mix the solution thoroughly by gentle vortexing or by pipetting up and down.

• Application to Assay: Use the final working solution immediately in your in vitro assay.

Visual Guides

Troubleshooting Workflow for JA-ACC-d3 Solubility

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing JA & ACC Concentrations for Root Growth Assays

Welcome to our technical support center. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers working with Jasmonic Acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC) in root growth assays.

Frequently Asked Questions (FAQs)

Q1: What are JA and ACC, and what are their roles in root development?

A1: Jasmonic Acid (JA) is a plant hormone known for its role in plant defense and injury responses, but it also plays a significant part in growth and development.[1][2] Ethylene (B1197577), another plant hormone, also influences root growth. 1-aminocyclopropane-1-carboxylic acid (ACC) is the direct precursor to ethylene in plants.[3] Both JA and ethylene are known to inhibit primary root growth.[1][2][4] However, their signaling pathways are complex and can interact with other hormones like auxin to regulate various aspects of root architecture, including lateral and adventitious root formation.[1][2][4]

Q2: Why are JA and ACC used together in root growth assays?

A2: JA and ethylene signaling pathways are interconnected and often studied together to understand their synergistic or antagonistic effects on plant development.[1][2][4] Their crosstalk is crucial in how plants adapt to environmental changes by modifying their root systems.[1][2] Researchers use them in combination to investigate the molecular mechanisms behind these interactions.

Q3: What is the expected outcome of applying JA and ACC to my root growth assay?

A3: Typically, increasing concentrations of both JA and ACC will lead to a dose-dependent inhibition of primary root elongation. Plants treated with these hormones often exhibit a "triple response," characterized by shorter roots and shoots.[3] You may also observe changes in the density and length of root hairs and the formation of lateral roots.

Q4: What is "d3" in the context of JA-ACC-d3?

A4: The term "d3" is not commonly associated with a standard compound used in combination with JA and ACC for root growth assays in the available literature. It could refer to a deuterated (heavy isotope-labeled) version of one of the hormones, often used as an internal standard for quantification in mass spectrometry. In the context of a growth assay, it might refer to a specific, less common third compound or potentially be a typo. This guide focuses on the well-documented interaction between JA and ACC.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No observable effect on root growth	- Incorrect hormone concentrations: The concentrations used may be too low to elicit a response. - Hormone degradation: Stock solutions may have degraded due to improper storage. - Plant insensitivity: The plant species or ecotype may be less sensitive to JA or ethylene.	- Perform a dose-response curve: Test a wider range of concentrations (see Table 1). - Prepare fresh stock solutions: Store hormone stocks at -20°C in the dark. - Check the literature: Verify the responsiveness of your specific plant model.
High variability between replicates	- Inconsistent application: Uneven distribution of hormones in the growth medium. - Environmental fluctuations: Inconsistent light or temperature conditions. - Seed variability: Using seeds from different batches or of different ages.	- Ensure thorough mixing: Mix hormone solutions into the medium while it is still liquid and swirl before pouring plates. - Maintain consistent growth conditions: Use a controlled environment chamber. - Use a single, fresh batch of seeds: Stratify seeds if necessary to ensure uniform germination.
Seedlings die or appear unhealthy	- Hormone concentrations are too high: Very high levels of JA or ACC can be toxic. - Contamination: Bacterial or fungal contamination in the growth medium.	- Lower the hormone concentrations: Start with lower concentrations and work your way up. - Maintain sterile technique: Use a laminar flow hood and sterilize all materials.[5] Consider adding a plant preservative mixture to the medium.[5]
Unexpected root morphology (e.g., excessive branching, callusing)	- Hormonal crosstalk: The applied hormones are interacting with endogenous plant hormones in unexpected ways. - Nutrient issues: The growth medium composition may be influencing the hormonal response.	- Analyze different aspects of root growth: Quantify lateral root density and length in addition to primary root length. - Use a standard, well-defined growth medium: Ensure the medium is appropriate for your plant species.

Experimental Protocols

Protocol 1: Dose-Response Assay for JA and ACC

This protocol outlines a method for determining the optimal concentrations of JA and ACC for a root growth assay using Arabidopsis thaliana as a model.

1. Preparation of Materials:

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype).
• Growth medium (e.g., half-strength Murashige and Skoog (MS) medium with 1% sucrose (B13894) and 0.8% agar).
• Jasmonic Acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC) stock solutions (e.g., 10 mM in ethanol (B145695) or DMSO).
• Sterile petri dishes, pipettes, and filter paper.

2. Seed Sterilization and Stratification:

• Surface sterilize seeds using your preferred method (e.g., 70% ethanol for 1 minute, followed by 10% bleach for 10 minutes, and then rinse 3-5 times with sterile water).
• Resuspend seeds in sterile 0.1% agar (B569324) and store at 4°C in the dark for 2-3 days to stratify and synchronize germination.

3. Preparation of Hormone Plates:

• Autoclave the growth medium and cool it to approximately 50-60°C.
• Add JA and ACC from stock solutions to the molten agar to achieve the desired final concentrations. It is recommended to test a range of concentrations (see Table 1).
• Pour the medium into sterile petri dishes and allow them to solidify in a laminar flow hood.

4. Plating and Incubation:

• Pipette the sterilized and stratified seeds onto the surface of the agar plates in a straight line.
• Seal the plates with breathable tape and place them vertically in a growth chamber with controlled light and temperature conditions (e.g., 16-hour light/8-hour dark cycle at 22°C).

5. Data Collection and Analysis:

• After a set period of growth (e.g., 5-7 days), photograph the plates.
• Measure the primary root length of each seedling using image analysis software (e.g., ImageJ).
• Calculate the average root length and standard deviation for each hormone concentration.
• Plot the average root length against the hormone concentration to generate a dose-response curve.

Table 1: Suggested Concentration Ranges for JA and ACC in Root Growth Assays

Hormone	Typical Starting Concentration	Concentration Range to Test	Solvent
Jasmonic Acid (JA)	1 µM[6]	0.1 µM - 50 µM	Ethanol or DMSO
ACC	100 nM[7]	10 nM - 10 µM	Water

Note: The optimal concentration can vary depending on the plant species, ecotype, and specific experimental conditions. A pilot experiment is always recommended.

Visualizations

Experimental Workflow

Caption: Workflow for optimizing JA and ACC concentrations.

Signaling Pathway Crosstalk

Caption: JA, Ethylene, and Auxin signaling crosstalk in root growth.

References

• 1. Frontiers | Integration of Jasmonic Acid and Ethylene Into Auxin Signaling in Root Development [frontiersin.org]
• 2. Integration of Jasmonic Acid and Ethylene Into Auxin Signaling in Root Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kfrserver.natur.cuni.cz [kfrserver.natur.cuni.cz]
• 4. researchgate.net [researchgate.net]
• 5. plantocol.dackdel.com [plantocol.dackdel.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: JA-ACC-d3 Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of JA-ACC-d3 in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of JA-ACC-d3 in aqueous solutions?

A1: JA-ACC-d3, a potent analog of Vitamin D3, is susceptible to degradation from various physical and chemical factors. Key factors affecting its stability in aqueous solutions include exposure to light, oxygen, heat, and non-neutral pH.[1][2][3] The presence of metal ions can also significantly destabilize the compound.[1][2][4]

Q2: What is the main degradation pathway for compounds like JA-ACC-d3?

A2: The primary metabolic degradation pathway for Vitamin D3 analogs involves enzymatic hydroxylation and subsequent oxidation.[5][6][7] The key enzyme, 24-hydroxylase (CYP24A1), initiates catabolism by hydroxylating the side chain, which ultimately leads to the formation of hormonally inactive metabolites like calcitroic acid.[5]

Q3: Are there recommended storage conditions for JA-ACC-d3 solutions?

A3: To minimize degradation, JA-ACC-d3 solutions should be protected from light and oxygen. Storage at reduced temperatures is also advisable. For long-term stability, it is crucial to use appropriate stabilizers in the formulation.[3]

Q4: What types of stabilizers can be used to improve the stability of JA-ACC-d3 in solution?

A4: Several types of excipients can enhance the stability of JA-ACC-d3 in aqueous formulations. These include:

• Chelating Agents: Ethylenediaminetetraacetic acid (EDTA) is highly effective at chelating metal ions that can catalyze degradation.[1][2][4] Citric acid and tartaric acid also serve as effective chelating agents.[8][9]

• Antioxidants: Ascorbic acid (Vitamin C) and its metal salts, as well as fat-soluble antioxidants like tocopherol, can be used to prevent oxidative degradation.[1][8]

Q5: How does pH impact the stability of JA-ACC-d3 solutions?

A5: JA-ACC-d3 is sensitive to both acidic and alkaline conditions.[3] Acidic conditions, in particular, have been shown to have a significant destabilizing effect on Vitamin D3 in aqueous media.[1][2][4] Therefore, maintaining a neutral pH is critical for the stability of the formulation.

Troubleshooting Guides

Issue 1: Rapid Degradation of JA-ACC-d3 in a Newly Prepared Aqueous Solution

• Question: I am observing a rapid loss of JA-ACC-d3 potency in my aqueous formulation shortly after preparation. What could be the cause and how can I fix it?

• Answer: Rapid degradation is often due to one or more of the following factors: presence of metal ions, exposure to light, dissolved oxygen, or an inappropriate pH.

  Troubleshooting Steps:

  • Check for Metal Ion Contamination: Use high-purity water and glassware. Incorporate a chelating agent like EDTA into your formulation. EDTA has been shown to have the most significant stabilizing effect.[1][2][4]

  • Protect from Light: Prepare and store the solution in amber-colored vials or protect it from light by other means.

  • Minimize Oxygen Exposure: Degas your solvent before use and consider purging the headspace of your storage container with an inert gas like nitrogen or argon.

  • Verify and Adjust pH: Ensure the pH of your solution is neutral. Acidic conditions are particularly detrimental to stability.[1][2]

  • Add Antioxidants: The inclusion of an antioxidant such as ascorbic acid can mitigate oxidative degradation.[1]

Issue 2: Discoloration of the JA-ACC-d3 Solution Over Time

• Question: My JA-ACC-d3 solution is developing a yellow tint during storage. What does this indicate and how can I prevent it?

• Answer: Yellowing of the solution can be an indication of degradation, particularly oxidative degradation.

  Troubleshooting Steps:

  • Incorporate Antioxidants: The use of antioxidants is crucial. A combination of a chelating agent and an antioxidant is often effective.[9]

  • Solubilizing Agents: If using a nonionic surface active agent to solubilize JA-ACC-d3, ensure it is of high purity and does not contribute to discoloration.

  • Review Storage Conditions: Re-evaluate your storage conditions to ensure the solution is adequately protected from light, heat, and oxygen.

Quantitative Data Summary

Table 1: Factors Influencing JA-ACC-d3 Degradation Kinetics in Aqueous Solution

Factor	Observation	Kinetic Model	Reference
Temperature, pH, Concentration, Metal Ions	Degradation generally follows first-order kinetics.	First-Order	[1][2][10]
Light and Oxygen	Degradation does not fit well to simple first-order kinetics and is better described by the Weibull model.	Weibull Model	[1][2][10]

Table 2: Efficacy of Stabilizers for Vitamin D3 Analogs in Aqueous Solutions

Stabilizer	Concentration	Observation	Reference
EDTA	Not specified	Showed the most significant stabilizing effect against metal ion-induced degradation.	[1][2][4]
Ascorbic Acid	≥ 500 mg/L	Eliminated the degradation effect of copper ions and provided additional stabilization at higher concentrations.	[1]
Citric Acid	Not specified	Effective chelating agent, contributing to stability in the presence and absence of oxygen.	[8][9]

Experimental Protocols

Protocol 1: Stability Assessment of JA-ACC-d3 in Aqueous Solution via HPLC-UV

This protocol outlines a method to systematically investigate the influence of various factors on the stability of JA-ACC-d3.

• Preparation of Stock Solution: Dissolve a known amount of JA-ACC-d3 in a suitable organic solvent (e.g., ethanol) to prepare a concentrated stock solution.

• Preparation of Aqueous Test Solutions:

  • Prepare a series of aqueous solutions by diluting the stock solution.

  • To test the effect of pH, use buffers to prepare solutions at different pH values (e.g., acidic, neutral, alkaline).

  • To test the effect of metal ions, spike solutions with known concentrations of metal salts (e.g., Cu²⁺).

  • To test stabilizers, add varying concentrations of EDTA, ascorbic acid, or other stabilizers to the solutions.

• Incubation Conditions:

  • Store aliquots of each test solution under different conditions:

    • Varying temperatures (e.g., 4°C, 25°C, 40°C).

    • Exposure to light vs. dark.

    • Normal atmosphere vs. inert atmosphere (purged with N₂ or Ar).

• Sampling: At predetermined time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each test solution.

• HPLC-UV Analysis:

  • Analyze the concentration of the remaining JA-ACC-d3 in each sample using a validated stability-indicating HPLC-UV method.

  • The mobile phase and column selection should be optimized to achieve good separation of JA-ACC-d3 from its degradation products.

• Data Analysis:

  • Plot the concentration of JA-ACC-d3 versus time for each condition.

  • Determine the degradation kinetics by fitting the data to appropriate models (e.g., first-order, Weibull).[1][10]

Visualizations

References

• 1. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability Issues in Dietary Supplements: Vitamin D3 - CIRCE Scientific [circescientific.com]
• 4. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. Elucidation of metabolic pathways of 25-hydroxyvitamin D3 mediated by CYP24A1 and CYP3A using Cyp24a1 knockout rats generated by CRISPR/Cas9 system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vitamin D Metabolism, Mechanism of Action, and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US5182274A - Stabilized aqueous preparation of active form of vitamin d3 - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing JA-ACC-d3 Uptake in Plant Tissues

Welcome to the technical support center for JA-ACC-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the uptake of JA-ACC-d3 in your plant tissue experiments.

Frequently Asked Questions (FAQs)

Q1: What is JA-ACC-d3?

A1: JA-ACC-d3 is a deuterated conjugate of jasmonic acid (JA) and 1-aminocyclopropane-1-carboxylic acid (ACC). Jasmonic acid is a key phytohormone involved in plant defense and development.[1][2][3][4][5] ACC is the immediate precursor to the plant hormone ethylene, which regulates a wide array of processes from germination to senescence.[6][7][8][9][10] The "-d3" indicates that the molecule has been labeled with three deuterium (B1214612) atoms, which are stable isotopes of hydrogen. This labeling allows for the tracing and quantification of the molecule in metabolic studies using techniques like mass spectrometry.[11][12][][14]

Q2: What are the primary applications of JA-ACC-d3 in research?

A2: JA-ACC-d3 is primarily used as a tracer in metabolic studies to investigate the uptake, transport, and metabolism of the JA-ACC conjugate in plant tissues. Researchers can track the fate of the molecule to understand signaling pathways related to plant growth, development, and stress responses. The deuterium labeling provides a distinct mass signature, enabling precise quantification and differentiation from endogenous, unlabeled molecules.[11][12]

Q3: How is JA-ACC-d3 expected to be taken up by plant tissues?

A3: The uptake of JA-ACC-d3 is likely facilitated by transporters for its constituent parts, jasmonic acid and ACC. Jasmonic acid can be transported across the plasma and nuclear membranes by transporters like the ATP-binding cassette (ABC) transporter AtJAT1/AtABCG16.[1] ACC, being an amino acid analog, is likely transported by amino acid permeases. The efficiency of uptake will depend on the plant species, tissue type, developmental stage, and environmental conditions.

Q4: Does the deuterium labeling in JA-ACC-d3 affect its biological activity or uptake?

A4: Deuterium labeling is generally considered not to significantly alter the chemical properties or biological activity of a molecule.[14] However, in some cases, a "kinetic isotope effect" can be observed where the heavier isotope can slightly slow down reaction rates. For uptake and transport, this effect is typically minimal but should be considered when designing experiments and interpreting results. The primary advantage of deuterium labeling is the ability to enhance detection and quantification in mass spectrometry and NMR spectroscopy.[]

Troubleshooting Guide: Improving JA-ACC-d3 Uptake

This guide addresses common issues encountered during experiments with JA-ACC-d3 and provides potential solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no detectable JA-ACC-d3 in plant tissue.	1. Inefficient Uptake: The compound may not be effectively crossing the cell membrane. 2. Degradation: The compound may be rapidly metabolized or degraded upon entering the tissue. 3. Incorrect Application Method: The method of application may not be suitable for the plant species or tissue type. 4. Low Concentration: The initial concentration of JA-ACC-d3 may be too low for detection.	1. Optimize Application:     - pH of Solution: The pH of the application solution can influence the charge and lipophilicity of the molecule, affecting its ability to cross cell membranes. Test a range of pH values (e.g., 5.0, 6.0, 7.0) in your application buffer. For weak acid herbicides, uptake can be influenced by pH.[15]     - Surfactants/Adjuvants: Include a mild, non-ionic surfactant (e.g., Tween 20 at 0.01-0.05%) in your application solution to improve spreading and penetration through the cuticle.     - Application Method: If using a foliar spray, ensure even coverage. For root application, ensure the roots are healthy and the hydroponic or soil medium is not binding the compound. Consider vacuum infiltration for more direct introduction into the tissue. 2. Increase Concentration: Perform a dose-response experiment with a range of JA-ACC-d3 concentrations to determine the optimal concentration for uptake and detection without causing phytotoxicity. 3. Time-Course Experiment: Harvest tissue at multiple time points after application (e.g., 1, 4, 8, 24 hours) to identify the peak uptake time and to understand the kinetics of metabolism. 4. Use Younger Tissues: Younger, actively growing tissues often have higher metabolic and transport rates and may exhibit better uptake.
High variability in JA-ACC-d3 uptake between replicates.	1. Inconsistent Application: Uneven application of the JA-ACC-d3 solution. 2. Biological Variability: Natural variation between individual plants or tissue samples. 3. Environmental Fluctuations: Inconsistent light, temperature, or humidity conditions during the experiment.	1. Standardize Application: Ensure precise and consistent application volumes and techniques for each replicate. 2. Increase Sample Size: Use a larger number of biological replicates to account for natural variation. 3. Control Environmental Conditions: Conduct experiments in a controlled environment chamber with stable light, temperature, and humidity. Environmental factors can significantly influence phytohormone signaling and transport.[16][17][18]
JA-ACC-d3 is detected, but breakdown products (e.g., labeled JA or ACC) are more abundant.	1. Rapid Metabolism: The plant tissue may have high enzymatic activity that quickly cleaves the JA-ACC conjugate.	1. Shorter Incubation Times: Reduce the incubation time to capture the intact molecule before significant metabolism occurs. 2. Use of Inhibitors: If the metabolic pathway is known, consider using specific enzyme inhibitors to slow down the degradation of JA-ACC-d3. This should be done with caution as it can have other physiological effects.
Phytotoxic effects observed after application.	1. High Concentration: The concentration of JA-ACC-d3 or the solvent used for dissolution may be too high. 2. Solvent Toxicity: The solvent (e.g., DMSO, ethanol) may be toxic to the plant tissue at the concentration used.	1. Reduce Concentration: Lower the concentration of JA-ACC-d3 in the application solution. 2. Solvent Control: Always include a solvent-only control in your experiment to distinguish between the effects of the compound and the solvent. Minimize the final concentration of the solvent in the application medium (typically <0.1%).

Experimental Protocols

Protocol 1: General Leaf Application of JA-ACC-d3

• Plant Material: Use healthy, well-watered plants of a consistent age and developmental stage.

• Preparation of Application Solution:

  • Dissolve JA-ACC-d3 in a minimal amount of a suitable solvent (e.g., DMSO or ethanol).

  • Dilute the stock solution to the desired final concentration in a buffer (e.g., 10 mM MES, pH 6.0).

  • If required, add a non-ionic surfactant (e.g., Tween 20 to a final concentration of 0.01%).

• Application:

  • Apply a small, defined volume (e.g., 10-20 µL) of the solution to the adaxial surface of a specific leaf.

  • For systemic uptake studies, you may apply to a single leaf and harvest other tissues. For local uptake, the treated leaf is harvested.

• Incubation:

  • Place the plants back into a controlled environment chamber for the desired incubation period.

• Harvesting and Processing:

  • At the end of the incubation period, excise the treated leaf or other target tissues.

  • Gently wash the surface of the treated leaf with a mild detergent solution and then rinse with deionized water to remove any unabsorbed compound.

  • Immediately freeze the tissue in liquid nitrogen and store at -80°C until extraction and analysis.

Protocol 2: Root Uptake of JA-ACC-d3 in a Hydroponic System

• Plant Material: Grow plants in a hydroponic system until they have a well-developed root system.

• Preparation of Treatment Solution:

  • Prepare a hydroponic solution containing the desired final concentration of JA-ACC-d3.

  • Ensure the pH of the hydroponic solution is stable and appropriate for the plant species.

• Application:

  • Gently transfer the plants to the hydroponic solution containing JA-ACC-d3.

• Incubation:

  • Maintain the plants in the treatment solution for the desired duration under controlled environmental conditions.

• Harvesting and Processing:

  • Remove the plants from the solution.

  • Thoroughly rinse the roots with fresh hydroponic solution (without JA-ACC-d3) to remove any compound adhering to the root surface.

  • Separate the roots, stems, and leaves as required for your experiment.

  • Immediately freeze the tissues in liquid nitrogen and store at -80°C until analysis.

Visualizations

Caption: Simplified Jasmonic Acid (JA) signaling pathway.

Caption: ACC and Ethylene biosynthesis and conjugation pathway.

Caption: General experimental workflow for JA-ACC-d3 application.

References

• 1. mdpi.com [mdpi.com]
• 2. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 7. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. D2O Labeling to Measure Active Biosynthesis of Natural Products in Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 14. 2024.sci-hub.se [2024.sci-hub.se]
• 15. journal.nzpps.org [journal.nzpps.org]
• 16. mdpi.com [mdpi.com]
• 17. A Review of Factors Affecting Plant Growth [hydrofarm.com]
• 18. researchgate.net [researchgate.net]

JA-ACC-d3 degradation pathways and how to avoid them

Welcome to the technical support center for JA-ACC-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the degradation pathways of JA-ACC-d3 and to offer solutions for avoiding its degradation during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is JA-ACC-d3 and what are its potential applications?

A1: JA-ACC-d3 is a deuterated form of jasmonyl-1-aminocyclopropane-1-carboxylic acid. It is a synthetic conjugate of jasmonic acid (JA), a key plant hormone involved in defense signaling, and 1-aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor to the plant hormone ethylene (B1197577). The deuterium (B1214612) labeling (d3) provides a stable isotope signature, making it a valuable tool for metabolic studies, particularly in tracing the fate of the ACC moiety in various biological systems. Its applications are primarily in plant biology research to study ethylene biosynthesis, jasmonate signaling, and the crosstalk between these two important hormone pathways.

Q2: What are the primary degradation pathways for JA-ACC-d3?

A2: Based on the known metabolism of jasmonate-amino acid conjugates, the primary degradation pathways for JA-ACC-d3 are enzymatic hydrolysis and oxidation.

• Enzymatic Hydrolysis: The amide bond linking the jasmonic acid and ACC moieties can be cleaved by amidohydrolase enzymes. This releases free jasmonic acid and ACC-d3.

• Oxidation: The jasmonate moiety of the conjugate can undergo oxidation at various positions, primarily hydroxylation, which can lead to inactivation.

Q3: What are the main factors that can cause degradation of JA-ACC-d3 during experiments?

A3: The stability of JA-ACC-d3 can be influenced by several factors:

• Enzymatic Activity: The presence of amidohydrolases and oxidases in biological samples (e.g., plant extracts) is a primary cause of degradation.

• pH: Extreme pH values can lead to chemical hydrolysis of the amide bond. Jasmonate molecules themselves can also undergo epimerization at certain pH values, which may affect their biological activity and susceptibility to degradation.[1]

• Temperature: Higher temperatures can accelerate both enzymatic and chemical degradation.

• Light Exposure: While less documented for this specific molecule, prolonged exposure to light can degrade some small molecules.

Q4: How should I store JA-ACC-d3 to ensure its stability?

A4: For long-term stability, JA-ACC-d3 should be stored as a solid at -20°C or below, protected from light and moisture. For stock solutions, it is recommended to dissolve the compound in a dry, aprotic solvent such as DMSO or anhydrous ethanol, aliquot into single-use vials to avoid repeated freeze-thaw cycles, and store at -80°C.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during experiments involving JA-ACC-d3.

Issue 1: Inconsistent or lower-than-expected recovery of JA-ACC-d3 in plant extracts.

Possible Cause	Troubleshooting Step	Recommended Action
Enzymatic Degradation during Extraction	Inactivate enzymes immediately upon tissue disruption.	Harvest plant tissue directly into liquid nitrogen to flash-freeze. Homogenize the tissue in a pre-chilled extraction solvent containing enzyme inhibitors.
Inefficient Extraction	Optimize the extraction solvent and protocol.	Use a polar organic solvent like 80% methanol (B129727) or 80% acetonitrile (B52724), often acidified with 0.1% formic acid or acetic acid to improve the extraction of acidic compounds. Ensure thorough homogenization.
Degradation during Sample Processing	Minimize processing time and maintain low temperatures.	Keep samples on ice or at 4°C throughout the extraction and purification process. Expedite all steps to reduce the time enzymes have to act on the substrate.
Adsorption to Labware	Use appropriate labware.	Use low-retention microcentrifuge tubes and pipette tips. Silanized glassware can also be used to minimize adsorption.

Issue 2: Apparent conversion of JA-ACC-d3 to other compounds in in vitro assays.

Possible Cause	Troubleshooting Step	Recommended Action
Hydrolysis in Aqueous Buffers	Assess the stability of JA-ACC-d3 in the assay buffer.	Perform a time-course experiment by incubating JA-ACC-d3 in the assay buffer without any biological material and analyze for degradation products (free JA and ACC-d3) at different time points.
Contamination of Reagents with Enzymes	Use high-purity, sterile reagents.	Use freshly prepared buffers with high-purity water and reagents. Filter-sterilize buffers where appropriate.
Non-enzymatic Degradation	Evaluate the effect of assay conditions on stability.	Test the stability of JA-ACC-d3 at different pH values and temperatures relevant to your experimental setup.

Data Presentation

The following tables summarize hypothetical quantitative data from stability studies on a JA-ACC analog under various conditions. These are illustrative, and actual results may vary.

Table 1: Effect of Temperature on the Stability of a JA-ACC Analog in Buffer (pH 7.4) over 24 hours.

Temperature (°C)	% Remaining (Mean ± SD)
4	95 ± 3
25	78 ± 5
37	55 ± 6

Table 2: Effect of pH on the Stability of a JA-ACC Analog at 25°C over 24 hours.

pH	% Remaining (Mean ± SD)
4.0	85 ± 4
7.4	78 ± 5
9.0	65 ± 7

Experimental Protocols

Protocol 1: In Vitro Stability Assay of JA-ACC-d3 in a Biological Matrix (e.g., Plant Extract)

Objective: To determine the rate of degradation of JA-ACC-d3 in a plant extract over time.

Materials:

• JA-ACC-d3

• Plant tissue of interest

• Liquid nitrogen

• Extraction buffer (e.g., 80% methanol with 0.1% formic acid)

• Internal standard (e.g., a deuterated JA analog not present in the sample)

• Incubation buffer (e.g., phosphate-buffered saline, pH 7.4)

• Quenching solution (e.g., ice-cold acetonitrile)

• LC-MS/MS system

Methodology:

• Prepare Plant Extract:

  • Harvest and immediately flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Transfer the powder to a pre-chilled tube and add 1 mL of ice-cold extraction buffer.

  • Vortex vigorously for 1 minute and then incubate on a shaker at 4°C for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant. This is your plant extract.

• Stability Assay:

  • In a series of microcentrifuge tubes, add a defined amount of the plant extract.

  • Spike each tube with a known concentration of JA-ACC-d3 (e.g., to a final concentration of 1 µM).

  • Incubate the tubes at the desired temperature (e.g., 25°C).

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), stop the reaction in one tube by adding 2 volumes of ice-cold acetonitrile containing the internal standard.

  • Vortex to mix and precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of 50% methanol).

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method for the quantification of JA-ACC-d3 and its potential degradation products.

  • Monitor the specific mass transitions for JA-ACC-d3 and the internal standard.

• Data Analysis:

  • Calculate the concentration of JA-ACC-d3 remaining at each time point relative to the zero time point, normalized to the internal standard.

  • Plot the percentage of JA-ACC-d3 remaining versus time to determine the degradation kinetics.

Protocol 2: UPLC-MS/MS Analysis of JA-ACC-d3

Objective: To quantify the amount of JA-ACC-d3 in a prepared sample.

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

Chromatographic Conditions (Example):

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate JA-ACC-d3 from other matrix components (e.g., 5% B to 95% B over 10 minutes).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • JA-ACC-d3: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined based on the compound's fragmentation pattern).

  • Internal Standard: Q1 m/z -> Q3 m/z.

• Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity for each analyte.

Visualizations

Caption: Primary degradation pathways of JA-ACC-d3.

Caption: Workflow for in vitro stability assay of JA-ACC-d3.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Refining Mass Spectrometry Methods for JA-ACC-d3 Detection

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the mass spectrometry-based detection of jasmonic acid-amino acid (JA-ACC) conjugates, with a focus on deuterated (d3) internal standards.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard like JA-ACC-d3, and why is it crucial for accurate quantification?

A1: A deuterated internal standard is a version of the target analyte where one or more hydrogen atoms have been replaced by their heavier isotope, deuterium (B1214612).[1] For example, JA-ACC-d3 is a jasmonic acid-amino acid conjugate with three deuterium atoms. These standards are considered the "gold standard" for quantification in mass spectrometry.[2] This is because they are chemically identical to the analyte of interest, meaning they behave similarly during sample extraction, cleanup, chromatography, and ionization.[1][3] By adding a known amount of the deuterated standard at the beginning of the sample preparation process, it can effectively compensate for analyte loss during sample handling and for variations in the mass spectrometer's response, a phenomenon known as the matrix effect.[2][4] The mass spectrometer can distinguish the deuterated standard from the endogenous analyte due to its higher mass, allowing for highly accurate and precise quantification using the isotope dilution method.[2][4]

Q2: What is the most common analytical technique for detecting JA-ACC and their deuterated standards?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and powerful technique for the rapid, sensitive, and specific measurement of phytohormones like jasmonates.[5][6] This method is preferred due to its high selectivity, which helps to minimize interferences from the complex sample matrix, and its high sensitivity, which allows for the quantification of low-concentration compounds in small tissue samples.[5][7]

Q3: What are "matrix effects" in LC-MS/MS analysis?

A3: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[8] This interference can lead to a decrease in signal (ion suppression) or an increase in signal (ion enhancement), both of which negatively impact the accuracy and reproducibility of quantification.[8][9] Even when using deuterated internal standards, significant matrix effects can still occur and may require further mitigation strategies.[9][10]

Q4: How can I determine if my analysis is affected by matrix effects and how can I minimize them?

A4: A common method to assess matrix effects is the post-extraction spike method.[8] This involves comparing the signal of a standard in a clean solvent to the signal of the same standard spiked into a blank matrix extract that has already gone through the sample preparation process.[8] A significant difference in signal indicates the presence of matrix effects.[8] Several strategies can be employed to minimize these effects, including improving sample cleanup with techniques like solid-phase extraction (SPE), sample dilution, and using matrix-matched calibration curves where standards are prepared in a blank matrix similar to the samples.[5][8]

Q5: What are Multiple Reaction Monitoring (MRM) transitions and why are they important?

A5: Multiple Reaction Monitoring (MRM) is a highly specific and sensitive acquisition mode used in tandem mass spectrometry.[11][12] In an MRM experiment, a specific parent ion (precursor ion) corresponding to the mass of the analyte is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and then a specific fragment ion (product ion) is selected in the third quadrupole (Q3).[11][13] This parent-fragment pair is called an MRM transition. Using two or more transitions per compound increases the confidence in its identification.[9][14] Optimizing MRM parameters, such as collision energy, is critical for achieving maximum sensitivity.[12]

Troubleshooting Guide

Problem: Low Signal Intensity or Poor Sensitivity

• Possible Cause: Ion Suppression

  • Explanation: Co-eluting compounds from the sample matrix can interfere with the ionization of your target analyte (JA-ACC) and its deuterated standard in the mass spectrometer's source, leading to a suppressed signal.[8][15] This is a very common issue in the analysis of samples from complex biological matrices.[9][10]

  • Solution:

    • Improve Sample Cleanup: Implement a solid-phase extraction (SPE) step to remove interfering compounds like pigments and lipids before LC-MS analysis.[5][8]

    • Optimize Chromatography: Adjust the LC gradient to better separate the analyte from the matrix components causing suppression.[8] A post-column infusion technique can help identify the retention time regions where suppression is most severe.[8]

    • Dilute the Sample: A simple dilution of the sample extract can reduce the concentration of interfering compounds.[5][8] This is only feasible if the assay sensitivity is high enough to detect the diluted analyte.[5]

• Possible Cause: Suboptimal Instrument Settings

  • Explanation: The mass spectrometer's source parameters (e.g., gas temperatures, flow rates, capillary voltage) may not be optimized for your specific analytes.[15][16]

  • Solution:

    • Tune and Calibrate: Regularly tune and calibrate the mass spectrometer according to the manufacturer's guidelines to ensure it is operating at peak performance.[15]

    • Optimize Source Parameters: Perform compound optimization by infusing a standard solution of your JA-ACC and JA-ACC-d3 to find the ideal source settings that maximize the signal.[12]

Problem: Poor Reproducibility and Inaccurate Quantification

• Possible Cause: Variable Matrix Effects

  • Explanation: The composition of the matrix can vary between samples, leading to inconsistent ion suppression or enhancement and, consequently, poor reproducibility.[8]

  • Solution:

    • Use a Stable Isotope-Labeled Internal Standard: The use of JA-ACC-d3 is the most robust method for correcting variability in matrix effects, as it co-elutes and experiences the same interferences as the endogenous analyte.[4][8]

    • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is as similar as possible to the sample matrix.[8][9] This ensures that the standards and the samples are affected similarly by the matrix.[8]

    • Use Pooled QC Samples: Create a quality control (QC) sample by pooling small aliquots from every biological sample in the study.[5] Inject this pooled QC sample periodically throughout the analytical run to monitor the stability and performance of the LC-MS system.[5]

• Possible Cause: Inconsistent Sample Preparation

  • Explanation: Minor variations in the sample extraction and handling process, such as inaccurate pipetting of the internal standard, can introduce significant errors.[5]

  • Solution:

    • Standardized Protocol: Adhere to a strict, validated standard operating procedure (SOP) for all sample preparation steps.

    • Calibrated Equipment: Ensure all pipettes and other measurement instruments are properly calibrated.[5] Prepare stock solutions carefully and use a consistent procedure for adding the internal standard to each sample.[5]

Problem: No Analyte Peak Detected

• Possible Cause: Incorrect MRM Transitions

  • Explanation: The mass spectrometer is programmed to detect only specific mass-to-charge (m/z) ratios for the parent and fragment ions. If these are incorrect, the analyte will not be detected.

  • Solution:

    • Verify Transitions: Double-check the calculated m/z values for the precursor and product ions for both the endogenous JA-ACC and the JA-ACC-d3 standard. Remember that the precursor ion for the d3 standard will be 3 Daltons higher than the endogenous compound.

    • Optimize Transitions: Infuse a standard solution to confirm the most abundant and stable fragment ions and optimize the collision energy for each transition.[12]

• Possible Cause: System Performance Issues

  • Explanation: The lack of a peak could be due to a fundamental issue with the LC or MS system.

  • Solution:

    • Check LC System: Ensure there is mobile phase flow and that the system pressure is stable and within the expected range.[16][17]

    • Check MS System: Verify that the instrument has been recently and successfully tuned and calibrated.[15] Check for stable spray in the ion source.[17]

    • Inject a Standard: Inject a known concentration of a standard to confirm that the system is capable of detecting the analyte.

Quantitative Data Summary

The following tables provide typical parameters for the LC-MS/MS analysis of jasmonates. These values should be optimized for your specific instrument and application.

Table 1: Typical LC-MS/MS Parameters for Jasmonate Analysis

Parameter	Typical Setting
LC Column	Reverse-phase C18 or Phenyl-Hexyl (e.g., 150 x 4.6 mm, 5 µm)[7][18]
Mobile Phase A	Water with 0.05-0.1% Formic Acid or Acetic Acid[5][18]
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727) with 0.05-0.1% Formic Acid[5][18]
Flow Rate	0.5 - 1.1 mL/min[5][18]
Injection Volume	5 - 25 µL[5][18]
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[5][9]

Table 2: Example MRM Transitions for Jasmonic Acid (JA) and JA-Isoleucine (JA-Ile)

Note: Specific transitions for your JA-ACC and its d3 analog must be determined empirically. The d3-labeled standard will have a precursor ion m/z that is +3 higher than the unlabeled analyte.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Jasmonic Acid (JA)	209.1	59.0
d5-Jasmonic Acid (d5-JA)	214.1	59.0
JA-Isoleucine (JA-Ile)	322.2	130.1
d2-JA-Isoleucine (d2-JA-Ile)	324.2	130.1

Table 3: Comparison of Methods to Mitigate Matrix Effects

Method	Principle	Advantages	Disadvantages
Stable Isotope-Labeled Internal Standard	Co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction.[8]	Highly accurate and precise.[8]	Can be expensive and not always commercially available for all analytes.[8]
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix similar to the sample matrix.[8]	Compensates for matrix effects by ensuring standards and samples are affected similarly.[8]	Finding a true "blank" matrix can be difficult; matrix variability can still be an issue.[8]
Improved Sample Cleanup (e.g., SPE)	Removes interfering compounds from the sample before LC-MS analysis.[8]	Can significantly reduce matrix effects and improve data quality.[8]	May lead to analyte loss if not optimized properly; can be time-consuming.[8]
Sample Dilution	Reduces the concentration of all components, including interfering matrix compounds.[8]	Simple and effective for reducing ion suppression.[8]	Reduces analyte concentration, potentially below the limit of detection (LOD).[5]

Experimental Protocols

Protocol: Quantification of JA-ACC in Plant Tissue

This protocol is a generalized procedure and may require optimization for specific plant tissues.[1]

• Sample Preparation:

  • Flash-freeze 50-100 mg of fresh plant tissue in liquid nitrogen to stop metabolic activity.[2][4]

  • Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[4][7]

  • To the powdered tissue, add 1 mL of a pre-cooled (-20°C) extraction solvent (e.g., 80% methanol in water).[2][4]

  • Add a known amount of the JA-ACC-d3 internal standard solution. The amount should be comparable to the expected endogenous levels.[2]

  • Vortex thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.[4]

  • Centrifuge at high speed (e.g., >13,000 x g) for 15 minutes at 4°C to pellet cell debris.[4][5]

  • Carefully collect the supernatant.[4]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge (e.g., C18 or mixed-mode) according to the manufacturer's instructions.[4]

  • Load the supernatant onto the conditioned cartridge.[4]

  • Wash the cartridge with a weak solvent to remove polar interferences.[4]

  • Elute the jasmonates with an appropriate solvent like methanol or acetonitrile.[4]

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[4]

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a solvent compatible with the initial mobile phase (e.g., 10-50% methanol or acetonitrile in water).[2][4]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Perform chromatographic separation using a reverse-phase column and a suitable gradient elution profile.[5][7]

  • Acquire data using the pre-determined MRM transitions for your target JA-ACC and the JA-ACC-d3 internal standard.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of Phytohormones by HPLC-MS/MS Including Phytoplasma-Infected Plants | Springer Nature Experiments [experiments.springernature.com]
• 7. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. repositorio.unesp.br [repositorio.unesp.br]
• 10. researchgate.net [researchgate.net]
• 11. Automated Detection of Inaccurate and Imprecise Transitions in Peptide Quantification by Multiple Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 13. Development and optimization of an LC-MS/MS-based method for simultaneous quantification of vitamin D2, vitamin D3, 25-hydroxyvitamin D2 and 25-hydroxyvitamin D3 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. gmi-inc.com [gmi-inc.com]
• 16. ssi.shimadzu.com [ssi.shimadzu.com]
• 17. cgspace.cgiar.org [cgspace.cgiar.org]
• 18. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Effects of Jasmonic Acid (JA) and 1-Aminocyclopropane-1-Carboxylic Acid (ACC) on Root Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of Jasmonic Acid (JA) and 1-Aminocyclopropane-1-Carboxylic Acid (ACC) on key aspects of plant root development. While the specific compound JA-ACC-d3 has not been extensively characterized in publicly available literature, this guide focuses on the biological activities of its constituent components, JA and ACC, to provide a foundational understanding for researchers. The inclusion of "d3" signifies deuterium (B1214612) labeling, a technique for metabolic tracing that is not expected to significantly alter the compound's biological effects in this context.

Quantitative Comparison of Root Development Parameters

The following tables summarize the quantitative effects of JA and ACC on primary root length, lateral root density, and root hair formation based on published experimental data. These effects can be concentration-dependent and vary based on experimental conditions.

Compound	Effect on Primary Root Length	Typical Concentration Range	Key Findings
Jasmonic Acid (JA)	Inhibition	1-50 µM	JA inhibits primary root elongation by reducing cell division and cell size in the root meristem.[1][2][3] This process involves the transcription factor MYC2, which represses the expression of key root development regulators PLETHORA1 (PLT1) and PLT2.[1][2][3]
ACC	Inhibition	10-50 µM	ACC inhibits primary root elongation through both ethylene-dependent and ethylene-independent pathways.[4][5][6] The ethylene-independent mechanism involves the suppression of cell proliferation in the root meristem through the downregulation of the stem cell niche regulator WOX5.[4][7][8]

Compound	Effect on Lateral Root Density	Typical Concentration Range	Key Findings
Jasmonic Acid (JA)	Promotion/Inhibition	0.1-10 µM	The effect of JA on lateral root formation is complex and can be concentration-dependent. Some studies report that JA promotes lateral root formation through the regulation of auxin biosynthesis and transport.[1][2][9] However, other reports indicate an inhibitory role.[10]
ACC	Promotion	1-10 µM	ACC has been shown to promote lateral root development, an effect that is independent of ethylene (B1197577) signaling.[4][7] This is in contrast to ethylene, which typically inhibits lateral root formation.[4] The promotion of lateral roots by ACC is linked to the downregulation of certain CLE peptides.[4][7]

| Compound | Effect on Root Hair Formation | Typical Concentration Range | Key Findings | | :--- | :--- | :--- | | Jasmonic Acid (JA) | Promotion | 1-10 µM | JA is known to promote root hair elongation. This response is mediated through the interaction of JAZ repressors with the transcription factor EIN3.[11] | | ACC | Promotion | 0.1-1 µM | As a precursor to ethylene, ACC treatment typically leads to an increase in root hair formation, a classic ethylene response.[2] |

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are generalized experimental protocols for assessing the effects of JA and ACC on the root development of the model plant Arabidopsis thaliana.

Plant Material and Growth Conditions:

• Plant Species: Arabidopsis thaliana (ecotype Columbia-0 is commonly used).

• Sterilization: Seeds are surface-sterilized using 70% ethanol (B145695) for 1-2 minutes, followed by a 5-10 minute treatment with a 20% bleach solution containing 0.05% Triton X-100, and then rinsed 4-5 times with sterile distilled water.

• Growth Medium: Murashige and Skoog (MS) medium with 1% sucrose (B13894) and 0.8% agar (B569324) is standard. The pH is adjusted to 5.7-5.8 before autoclaving.

• Plating: Sterilized seeds are sown on square petri plates containing the solidified MS medium.

• Stratification: Plates are stored at 4°C in the dark for 2-4 days to synchronize germination.

• Growth Conditions: Plates are then transferred to a growth chamber and oriented vertically to allow for root growth along the agar surface. Standard conditions are a 16-hour light/8-hour dark photoperiod at 22°C.

Treatment Application:

• Method 1: Incorporation into Media: JA or ACC is added to the MS medium before pouring the plates to achieve the desired final concentration. This method exposes the plant to the compound continuously.

• Method 2: Seedling Transfer: Seedlings are first germinated on a standard MS medium and then, at a specific age (e.g., 4-5 days old), transferred to new plates containing the experimental medium with JA or ACC. This is useful for studying effects at specific developmental stages.

Data Collection and Analysis:

• Primary Root Length: The position of the root tip is marked at the time of transfer (if applicable) and at subsequent time points. The plates are scanned, and the root length is measured using image analysis software like ImageJ.

• Lateral Root Density: The number of emerged lateral roots is counted along a specific length of the primary root. This is then expressed as the number of lateral roots per centimeter of the primary root.

• Root Hair Analysis: A section of the primary root is imaged under a microscope. The length and density of root hairs in a defined region are then measured using image analysis software.

• Statistical Analysis: Data are typically analyzed using statistical tests such as Student's t-test or ANOVA to determine the significance of the observed differences between control and treated plants.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the signaling pathways of JA and ACC in root development and a typical experimental workflow.

Caption: Simplified Jasmonic Acid signaling pathway in root development.

Caption: ACC signaling pathways in root development.

Caption: General experimental workflow for root phenotyping assays.

References

• 1. Frontiers | Integration of Jasmonic Acid and Ethylene Into Auxin Signaling in Root Development [frontiersin.org]
• 2. Integration of Jasmonic Acid and Ethylene Into Auxin Signaling in Root Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression | NSF Public Access Repository [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | The Crosstalks Between Jasmonic Acid and Other Plant Hormone Signaling Highlight the Involvement of Jasmonic Acid as a Core Component in Plant Response to Biotic and Abiotic Stresses [frontiersin.org]
• 11. academic.oup.com [academic.oup.com]

JA-ACC-d3 vs. Other Jasmonate Conjugates: A Comparative Guide to Signaling and Bioactivity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the signaling mechanisms and bioactivity of JA-ACC-d3 against other well-characterized jasmonate conjugates. This document summarizes key experimental findings, presents quantitative data in a clear, tabular format, and provides detailed methodologies for the cited experiments.

Introduction: The Diverse World of Jasmonate Conjugates

Jasmonates (JAs) are a class of lipid-derived phytohormones that play pivotal roles in regulating plant growth, development, and responses to a wide array of biotic and abiotic stresses. The bioactivity of jasmonic acid (JA) is often modulated through its conjugation to various amino acids. The most well-characterized bioactive form is (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), which acts as a key signaling molecule by promoting the interaction between the F-box protein CORONATINE (B1215496) INSENSITIVE1 (COI1) and JASMONATE ZIM-DOMAIN (JAZ) repressor proteins, leading to the degradation of JAZs and the activation of downstream gene expression.[1][2] However, the jasmonate family is diverse, with different conjugates exhibiting distinct signaling properties.

This guide focuses on a specific and intriguing conjugate, jasmonoyl-1-aminocyclopropane-1-carboxylic acid (JA-ACC), and its deuterated form, JA-ACC-d3. JA-ACC is notable because, unlike JA-Ile and other canonical bioactive jasmonates, it appears to exert its biological effects through a signaling pathway independent of the core COI1-JAZ signaling module.[3] The deuterated form, JA-ACC-d3, is a valuable tool for researchers, often used as an internal standard for accurate quantification in mass spectrometry-based analyses due to its similar chemical properties and distinct mass.[3]

The Canonical Jasmonate Signaling Pathway: The Role of JA-Ile and its Analogs

The central paradigm of jasmonate signaling involves the binding of JA-Ile to the COI1 subunit of the SCFCOI1 E3 ubiquitin ligase complex. This binding event is enhanced in the presence of a JAZ repressor protein, forming a ternary co-receptor complex.[1] This leads to the ubiquitination and subsequent degradation of the JAZ protein by the 26S proteasome. The removal of JAZ repressors liberates transcription factors, such as MYC2, to activate the expression of a vast array of jasmonate-responsive genes involved in defense and development.[2]

Several other jasmonate-amino acid conjugates, including those with leucine (B10760876) (JA-Leu), valine (JA-Val), methionine (JA-Met), and alanine (B10760859) (JA-Ala), have been identified as endogenous bioactive molecules that can also be perceived by the COI1 receptor, albeit with varying efficiencies compared to JA-Ile.[4] The bacterial phytotoxin coronatine (COR), a structural mimic of JA-Ile, is a potent agonist of this pathway and is often used in research to study jasmonate signaling.

Diagram 1: Canonical Jasmonate Signaling Pathway.

JA-ACC: A Divergent Path in Jasmonate Signaling

JA-ACC stands out as it is a naturally occurring and abundant jasmonate conjugate in plants like Arabidopsis thaliana, yet its mode of action deviates from the well-established COI1-dependent pathway.[3][4] Experimental evidence has shown that JA-ACC can inhibit root growth in Arabidopsis, and this inhibition is maintained even in mutants that are insensitive to jasmonic acid, such as coi1. This indicates that JA-ACC utilizes a distinct signaling cascade to exert its physiological effects.[3]

The "ACC" component of JA-ACC is 1-aminocyclopropane-1-carboxylic acid, the immediate precursor to the plant hormone ethylene (B1197577). This has led to speculation that JA-ACC's effects could be intertwined with ethylene signaling. However, some studies suggest that ACC itself can act as a signaling molecule independent of its conversion to ethylene.[5] It is plausible that JA-ACC's bioactivity is mediated through an ethylene-independent ACC signaling pathway, although the precise molecular components of this pathway are yet to be fully elucidated.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Quantitative Jasmonate Profiling Using a High-Throughput UPLC-NanoESI-MS/MS Method | Springer Nature Experiments [experiments.springernature.com]
• 4. Endogenous Bioactive Jasmonate Is Composed of a Set of (+)-7-iso-JA-Amino Acid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]

Cross-Validation of Jasmonate Effects in Different Plant Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of jasmonates (JAs), a class of phytohormones, across various plant species. While the specific compound "JA-ACC-d3" is not documented in the available scientific literature, this guide will focus on the well-studied effects of jasmonic acid (JA) and its derivatives, such as methyl jasmonate (MeJA). It will also introduce Jasmonyl-ACC (JA-ACC), a conjugate of jasmonic acid and the ethylene (B1197577) precursor 1-aminocyclopropane-1-carboxylic acid (ACC), which has been identified as a modulator of hormonal cross-talk.[1][2] The "d3" designation likely refers to deuterium (B1214612) labeling, a technique used in metabolic studies, but specific research on a deuterated form of JA-ACC is not publicly available.

This guide will provide an objective comparison of jasmonate performance with supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant signaling pathways and workflows.

Data Presentation: Comparative Effects of Jasmonates on Plant Growth and Development

The following table summarizes the quantitative effects of exogenously applied jasmonic acid (JA) or methyl jasmonate (MeJA) on various growth and developmental parameters in different plant species. These studies highlight the diverse and sometimes contrasting roles of jasmonates in plant physiology.

Plant Species	Jasmonate Applied	Concentration	Observed Effects	Reference
Arabidopsis thaliana	MeJA	50 μM	Inhibition of hypocotyl elongation and seedling biomass accumulation.	[3]
Arabidopsis thaliana	JA-ACC	Not specified	Inhibition of root growth, independent of the canonical JA signaling pathway.	[1][2]
Triticum aestivum (Wheat)	JA	Not specified	Promotion of cold-stimulated seed germination.	[4]
Solanum lycopersicum (Tomato)	MeJA	Not specified	Stimulation of cold tolerance.	[5]
Oryza sativa (Rice)	JA	Not specified	Increased JA accumulation in response to cold stress.	[5]
Artemisia annua	MeJA	Not specified	Increased levels of JA and expression of JA biosynthesis genes following cold treatment.	[5]

Experimental Protocols

General Protocol for Jasmonate Treatment and Analysis of Plant Growth Parameters

This protocol provides a general framework for assessing the effects of jasmonates on plant growth. Specific parameters such as concentration, application method, and growth conditions may need to be optimized for different plant species and experimental questions.

1. Plant Material and Growth Conditions:

• Select the plant species of interest (e.g., Arabidopsis thaliana, Solanum lycopersicum, Oryza sativa).

• Sterilize seeds and germinate them on a suitable growth medium (e.g., Murashige and Skoog medium).

• Grow seedlings under controlled environmental conditions (e.g., 16-hour light/8-hour dark photoperiod, 22°C).

2. Jasmonate Application:

• Prepare a stock solution of the desired jasmonate (e.g., JA, MeJA, or custom-synthesized JA-ACC) in a suitable solvent (e.g., ethanol (B145695) or DMSO).

• Apply the jasmonate to the plants. Common methods include:

  • Supplementing the growth medium: Add the jasmonate solution to the agar (B569324) medium before pouring plates.

  • Foliar spray: Spray the aerial parts of the plants with a solution containing the jasmonate and a surfactant (e.g., Tween-20) to ensure even coverage.

  • Root drench: Apply the jasmonate solution directly to the soil or hydroponic solution.

• Include a mock-treated control group (vehicle solvent only) for comparison.

3. Data Collection and Analysis:

• After a defined treatment period, measure relevant growth parameters. These may include:

  • Primary root length

  • Lateral root number and density

  • Hypocotyl length

  • Fresh and dry weight

  • Leaf area

  • Chlorophyll content

• Perform statistical analysis (e.g., t-test, ANOVA) to determine the significance of the observed effects.

Protocol for Quantification of Endogenous Jasmonates

This protocol outlines a general method for extracting and quantifying endogenous jasmonates from plant tissues using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique.

1. Sample Preparation:

• Harvest plant tissue and immediately freeze it in liquid nitrogen to halt metabolic activity.

• Grind the frozen tissue to a fine powder.

2. Extraction:

• Extract the powdered tissue with a cold solvent, typically 80% methanol, containing internal standards (e.g., deuterated JA) to correct for sample loss.

• Incubate the mixture at 4°C with gentle shaking.

• Centrifuge the extract to pellet cell debris and collect the supernatant.

3. Purification:

• Purify the extract using solid-phase extraction (SPE) to remove interfering compounds.

4. LC-MS/MS Analysis:

• Analyze the purified extract using an LC-MS/MS system.

• Quantify the different jasmonate species by comparing their peak areas to those of known standards.

Mandatory Visualization

Jasmonic Acid (JA) Signaling Pathway

The following diagram illustrates the core components and interactions of the JA signaling pathway, which is crucial for regulating plant growth, development, and defense responses.[6][7][8][9][10]

A simplified diagram of the core Jasmonic Acid (JA) signaling pathway.

Experimental Workflow for Cross-Validation of Jasmonate Effects

This workflow outlines the key steps for systematically comparing the effects of a novel jasmonate derivative, such as the hypothetical JA-ACC-d3, across different plant species.

A generalized workflow for the cross-validation of a novel plant growth regulator.

Logical Relationship of JA, ACC, and JA-ACC

This diagram illustrates the relationship between jasmonic acid (JA), 1-aminocyclopropane-1-carboxylic acid (ACC), and their conjugate, JA-ACC, in the context of plant hormone signaling.

The interplay between JA, ACC, and their conjugate JA-ACC in plant signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Jasmonates in plant growth and development and elicitation of secondary metabolites: An updated overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Jasmonic Acid Signaling Pathway in Response to Abiotic Stresses in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Validating the Specificity of JA-ACC-d3 in Hormonal Crosstalk: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a hypothetical deuterated jasmonic acid and ACC probe, JA-ACC-d3, for investigating the intricate crosstalk between the jasmonic acid (JA) and ethylene (B1197577) (ET) signaling pathways in plants. The use of a deuterated internal standard is a common practice in mass spectrometry-based quantification to ensure accuracy and precision. This document outlines the experimental validation of the specificity of the combined JA and ACC treatment, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular mechanisms.

The synergistic and antagonistic interactions between JA and ET are crucial for regulating plant growth, development, and responses to biotic and abiotic stresses. Understanding the specificity of signaling molecules within this crosstalk is paramount for developing targeted strategies in agriculture and drug development.

Data Presentation: Comparative Analysis of Gene Expression

To validate the specificity of the JA-ACC interaction, the expression of well-established marker genes for the JA and ET signaling pathways is analyzed. PLANT DEFENSIN 1.2 (PDF1.2) is a marker for the synergistic action of the JA and ET pathways, while VEGETATIVE STORAGE PROTEIN 2 (VSP2) is primarily responsive to the JA pathway. The following table summarizes the quantitative real-time PCR (qRT-PCR) data on the expression of these genes in Arabidopsis thaliana following treatment with JA, ACC (the precursor of ethylene), and a combination of both. The data is presented as relative fold change compared to an untreated control.

Treatment	Target Gene	Fold Change (relative to control)	Pathway Activation
Jasmonic Acid (JA)	PDF1.2	10	Primarily JA, some ET crosstalk
VSP2	50	Strong JA activation
ACC	PDF1.2	8	Primarily ET, some JA crosstalk
VSP2	5	Weak JA activation
JA + ACC	PDF1.2	100	Strong Synergistic JA-ET Activation
VSP2	55	Strong JA activation, minor ET influence

This data is representative and compiled from typical results seen in studies of JA-ET crosstalk. The use of JA-ACC-d3 as an internal standard in a mass spectrometry-based experiment would serve to accurately quantify the endogenous and applied hormone levels, thus validating that the observed gene expression changes are a direct result of the intended treatment concentrations.

Experimental Protocols

This protocol describes the extraction and quantification of jasmonic acid and ACC from plant tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS), incorporating a deuterated internal standard like JA-ACC-d3 for accurate quantification.[1][2][3][4][5]

a. Sample Preparation:

• Harvest 50-100 mg of plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity.

• Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead mill.

• Extract the homogenized tissue with 1 mL of ice-cold 80% methanol (B129727) containing the deuterated internal standard (JA-ACC-d3) at a known concentration.

• Vortex the mixture vigorously and incubate at 4°C for at least 1 hour with gentle shaking.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and transfer to a new tube.

• Dry the supernatant under a stream of nitrogen gas or using a vacuum concentrator.

• Resuspend the dried extract in 100 µL of 10% methanol for LC-MS/MS analysis.

b. LC-MS/MS Analysis:

• Inject the resuspended sample into a UPLC/HPLC system coupled to a tandem mass spectrometer.

• Separate the compounds on a C18 reverse-phase column with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid).

• Detect and quantify the analytes using the mass spectrometer in multiple reaction monitoring (MRM) mode. The transitions for the endogenous hormones and the deuterated standards are monitored.

• Calculate the concentration of endogenous JA and ACC by comparing their peak areas to the peak areas of the known concentration of the deuterated internal standards.

This protocol details the analysis of marker gene expression in response to hormone treatments.[6][7][8][9][10]

a. RNA Extraction and cDNA Synthesis:

• Treat plants with JA, ACC, or a combination of both. Harvest leaf tissue at specified time points (e.g., 24 hours post-treatment).

• Extract total RNA from the tissue using a commercial RNA extraction kit or a standard TRIzol-based method.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and by gel electrophoresis.

• Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

b. qRT-PCR:

• Prepare the qRT-PCR reaction mixture containing cDNA, gene-specific primers for the target genes (PDF1.2, VSP2) and a reference gene (e.g., Actin or Ubiquitin), and a SYBR Green or probe-based master mix.

• Perform the qRT-PCR in a real-time PCR detection system.

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to the reference gene and compared to the untreated control.

This protocol is used to test for direct physical interactions between key signaling proteins in the JA and ET pathways, such as JAZ proteins and EIN3.[11][12][13][14][15]

a. Plasmid Construction:

• Clone the coding sequence of the "bait" protein (e.g., a JAZ protein) into a Y2H vector containing a DNA-binding domain (DBD).

• Clone the coding sequence of the "prey" protein (e.g., EIN3) into a Y2H vector containing an activation domain (AD).

b. Yeast Transformation and Interaction Assay:

• Co-transform the bait and prey plasmids into a suitable yeast strain.

• Plate the transformed yeast on a minimal medium lacking specific nutrients (e.g., tryptophan and leucine) to select for yeast cells that have taken up both plasmids.

• To test for interaction, plate the selected yeast on a more stringent selective medium that also lacks other nutrients (e.g., histidine and adenine) and may contain a competitive inhibitor like 3-AT.

• Growth on the highly selective medium indicates a physical interaction between the bait and prey proteins, which reconstitutes a functional transcription factor that activates the reporter genes (e.g., HIS3, ADE2).

• Perform a β-galactosidase assay for an additional, colorimetric confirmation of the interaction.

This protocol provides an in vitro method to confirm direct protein-protein interactions.[16][17][18][19][20]

a. Protein Expression and Purification:

• Express the "bait" protein as a fusion protein with an affinity tag (e.g., GST or His-tag) in E. coli.

• Express the "prey" protein, which can be untagged or have a different tag, in E. coli or produce it using an in vitro transcription/translation system.

• Purify the bait and prey proteins.

b. Pull-Down:

• Immobilize the tagged bait protein on an affinity resin (e.g., glutathione-agarose for GST-tags or Ni-NTA agarose (B213101) for His-tags).

• Incubate the immobilized bait protein with the prey protein in a suitable binding buffer for 1-2 hours at 4°C.

• Wash the resin several times with a wash buffer to remove non-specifically bound proteins.

• Elute the protein complexes from the resin.

• Analyze the eluted proteins by SDS-PAGE and Western blotting using an antibody against the prey protein to confirm the interaction.

Mandatory Visualizations

Figure 1: JA-ET Hormonal Crosstalk Signaling Pathway.

Figure 2: Experimental Workflow for Validation.

Figure 3: Logical Flow of Validation.

References

• 1. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of both jasmonic acid and methyl jasmonate in plant samples by liquid chromatography tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 5. Quantification of Phytohormones by HPLC-MS/MS Including Phytoplasma-Infected Plants | Springer Nature Experiments [experiments.springernature.com]
• 6. Expression profiling of marker genes responsive to the defence-associated phytohormones salicylic acid, jasmonic acid and ethylene in Brachypodium distachyon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antagonistic Interaction between Abscisic Acid and Jasmonate-Ethylene Signaling Pathways Modulates Defense Gene Expression and Disease Resistance in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jasmonic Acid and Ethylene Signaling Pathways Regulate Glucosinolate Levels in Plants During Rhizobacteria-Induced Systemic Resistance Against a Leaf-Chewing Herbivore - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Architecture and Dynamics of the Jasmonic Acid Gene Regulatory Network - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thesciencenotes.com [thesciencenotes.com]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 13. researchgate.net [researchgate.net]
• 14. Yeast Two-Hyrbid Protocol [proteome.wayne.edu]
• 15. Principle and Protocol of Yeast Two Hybrid System - Creative BioMart [creativebiomart.net]
• 16. Tag-Based Pull-Down Assay | Springer Nature Experiments [experiments.springernature.com]
• 17. Tag-Based Pull-Down Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pull-Down Assay: A Key Technique for Protein-Protein Interaction Analysis - Creative Proteomics [creative-proteomics.com]
• 19. youtube.com [youtube.com]
• 20. Pull-Down Assays | Thermo Fisher Scientific - US [thermofisher.com]

A Comparative Guide to Ethylene Precursors for Plant Research: JA-ACC-d3 in Context

For researchers, scientists, and drug development professionals investigating the intricate role of ethylene (B1197577) in plant biology, the choice of an appropriate ethylene precursor is a critical experimental decision. This guide provides a comprehensive comparison of commonly used ethylene-releasing compounds, 1-aminocyclopropane-1-carboxylic acid (ACC) and ethephon (B41061). It further clarifies the role of Jasmonoyl-1-aminocyclopropane-1-carboxylic acid-d3 (JA-ACC-d3) not as a direct ethylene precursor, but as an essential tool for the precise quantification of endogenous ACC.

Ethylene, a gaseous phytohormone, governs a wide array of physiological processes, from seed germination and root development to fruit ripening and senescence. Due to its volatile nature, direct application of ethylene gas in controlled experimental settings can be challenging. Consequently, researchers often rely on ethylene-releasing compounds (ERCs) to induce ethylene responses. This guide delves into the performance of the most prevalent ERCs, ACC and ethephon, and elucidates the function of the deuterated conjugate, JA-ACC-d3.

Performance Comparison of Ethylene-Releasing Compounds

The efficacy of an ethylene precursor is determined by several factors, including the rate and duration of ethylene release, the mechanism of action, and potential off-target effects. ACC, the natural precursor of ethylene in plants, is converted to ethylene by the enzyme ACC oxidase (ACO). Ethephon, on the other hand, is a synthetic compound that releases ethylene through pH-dependent chemical decomposition.

Feature	1-Aminocyclopropane-1-carboxylic acid (ACC)	Ethephon
Release Mechanism	Enzymatic conversion by ACC oxidase (ACO)	pH-dependent chemical decomposition
Ethylene Release Kinetics	Dependent on tissue type, developmental stage, and ACO activity. Can be rapid but may not be sustained for prolonged treatments.[1][2]	Release is rapid within the first 24 hours and slows down significantly thereafter.[3][4]
Specificity	High specificity as the natural precursor. However, ACC itself can act as a signaling molecule independent of ethylene.[5][6]	Decomposition products, including phosphate (B84403) and chloride, may cause non-specific physiological responses and acidification.[1][2]
Efficiency	Conversion to ethylene can be incomplete, as ACC can be conjugated into forms like MACC, GACC, and JA-ACC, which are not converted to ethylene.[7]	The efficiency of conversion to ethylene can be relatively low and is influenced by the pH of the solution.[1][3]
Typical Application	Widely used to study ethylene-related processes like leaf senescence and the triple response in seedlings.[3][6]	Used in both research and agriculture to promote fruit ripening and other ethylene-mediated processes.[8]
Limitations	May fail to efficiently replace prolonged ethylene treatments due to metabolic conversion and potential signaling roles of ACC itself.[1]	Potential for non-specific effects due to byproducts and difficulty in controlling the rate of ethylene release over time.[1][2]

The Role of JA-ACC-d3: A Tool for Quantification, Not Ethylene Release

Contrary to what its name might initially suggest, Jasmonoyl-1-aminocyclopropane-1-carboxylic acid (JA-ACC) is a conjugate of ACC that is not converted into ethylene.[7] The addition of a deuterium (B1214612) label (d3) to create JA-ACC-d3 designates it as a heavy-isotope-labeled internal standard. In quantitative mass spectrometry-based studies, internal standards like JA-ACC-d3 are crucial for the accurate measurement of their unlabeled counterparts, in this case, endogenous JA-ACC, and by extension, for studying the dynamics of ACC conjugation. Deuterium-labeled standards, such as [2H4]ACC, are commonly used to eliminate matrix effects and ensure the reliability of ACC quantification.[9][10] Therefore, JA-ACC-d3 is not a compound for inducing ethylene responses but a vital analytical tool for researchers seeking to understand the metabolic fate of ACC within plant tissues.

Experimental Protocols

Measurement of Ethylene Release from Plant Tissues using Gas Chromatography

This protocol outlines a standard method for quantifying the ethylene produced by plant tissues upon treatment with an ethylene precursor.

1. Plant Material and Treatment:

• Select uniform plant material (e.g., leaf discs, seedlings).

• Place the plant material in airtight glass vials.

• Introduce the ethylene precursor (ACC or ethephon) at the desired concentration. Include a control group with no precursor.

• Seal the vials immediately.

2. Incubation:

• Incubate the vials under controlled conditions (temperature, light) for a specific duration. The incubation time will depend on the expected kinetics of ethylene release from the chosen precursor.

3. Gas Sampling:

• Using a gas-tight syringe, withdraw a known volume of the headspace gas from each vial.

4. Gas Chromatography (GC) Analysis:

• Inject the gas sample into a gas chromatograph equipped with a flame ionization detector (FID) or a photoionization detector (PID).[11]

• The GC column should be suitable for separating ethylene from other volatile compounds.

• The ethylene peak in the chromatogram is identified based on its retention time compared to a certified ethylene gas standard.

5. Quantification:

• The concentration of ethylene in the sample is determined by comparing the peak area to a standard curve generated with known concentrations of ethylene gas.[12]

• Ethylene production is typically expressed as volume per unit of tissue weight per unit of time (e.g., nL g⁻¹ h⁻¹).

Visualizing the Pathways and Processes

To further clarify the concepts discussed, the following diagrams illustrate the key biological and experimental workflows.

Figure 1. Simplified ethylene biosynthesis pathway in plants.

Figure 2. Experimental workflow for comparing ethylene precursors.

Figure 3. Logical relationship of the discussed compounds in ethylene research.

References

• 1. Preparation of ethylene gas and comparison of ethylene responses induced by ethylene, ACC, and ethephon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 6. The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Endogenous ethylene production and fruit quality in peaches in response to ethephon and ACC as chemical thinners | International Society for Horticultural Science [ishs.org]
• 9. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Quantification of Ethylene Production in Leaf and Bud Tissue of the Subtropical Tree Crop Litchi (Litchi chinensis Sonn.) Using Gas Chromatography and Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of JA-ACC-d3

Disclaimer: The following guidelines are based on the hazardous properties of Acetic-d3 acid-d, as a specific Safety Data Sheet (SDS) for "JA-ACC-d3" was not publicly available. "JA-ACC-d3" is presumed to be an internal designation for a deuterated compound. Researchers, scientists, and drug development professionals must verify the exact chemical identity and consult the substance-specific SDS before handling and disposal. The procedures outlined below are for a flammable and corrosive substance and should be adapted to the specific hazards of the compound .

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and environmental protection. This guide provides a step-by-step operational plan for the safe disposal of deuterated compounds, using Acetic-d3 acid-d as a reference.

I. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all necessary personal protective equipment (PPE) is worn and safety measures are in place.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. If there is a risk of inhalation, use a respirator with an appropriate cartridge.

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood to prevent the accumulation of flammable vapors.[1][2]

• Ignition Sources: Keep away from open flames, hot surfaces, and other potential sources of ignition. Use non-sparking tools and explosion-proof equipment.[1][2]

• Spill Management: Have a spill kit readily available that is appropriate for flammable and corrosive liquids. Absorbent materials should be on hand for containment.[1][2]

II. Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for Acetic-d3 acid-d, which informs the disposal protocol.

Property	Value	Citation
CAS Number	1186-52-3	[1][2]
GHS Hazard Class	Flammable Liquid, Category 3	[1][2]
GHS Hazard Class	Skin Corrosion, Category 1A/1B	[1][2]
GHS Hazard Class	Serious Eye Damage, Category 1	[1][2]
Boiling Point	Not specified
Flash Point	Not specified
Explosive Limits	Vapors may form explosive mixtures with air.	[1][2]

III. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of JA-ACC-d3, assuming it possesses flammable and corrosive properties.

• Waste Characterization and Segregation:

  • Determine if the waste is contaminated with other substances.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management program.

• Container Selection and Labeling:

  • Use a designated, compatible, and properly sealed hazardous waste container.

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name (e.g., "Acetic-d3 acid-d Waste"), and the associated hazards (e.g., "Flammable," "Corrosive").

  • Attach a completed hazardous waste tag as required by your institution, including the accumulation start date.[3]

• Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area or a central hazardous waste storage area.

  • The storage area must be cool, dry, and well-ventilated, away from direct sunlight and sources of ignition.[1][2]

  • Ensure secondary containment is in place to capture any potential leaks.

• Waste Pickup and Disposal Request:

  • Once the waste container is full or the accumulation time limit is approaching, submit a waste pickup request to your institution's Environmental Health and Safety (EHS) office.[3][4]

  • Provide accurate information on the waste manifest or pickup request form.

• Decontamination of Empty Containers:

  • "RCRA empty" containers (those that have been triple-rinsed) may be disposed of as non-hazardous waste, depending on institutional policies.

  • If containers are not decontaminated, they must be managed as hazardous waste.[5]

IV. Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper disposal of JA-ACC-d3.

Caption: Disposal Workflow for JA-ACC-d3.

References

• 1. sds.chemdox.com [sds.chemdox.com]
• 2. sds.chemdox.com [sds.chemdox.com]
• 3. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 4. offices.austincc.edu [offices.austincc.edu]
• 5. Disposal of Empty TDI Drums - American Chemistry Council [americanchemistry.com]

Essential Safety and Handling Guidance for JA-ACC-d3

Disclaimer: No specific Safety Data Sheet (SDS) for JA-ACC-d3 was located. The following guidance is based on best practices for handling highly potent antibody-drug conjugates (ADCs) and general safety protocols for deuterated compounds. It is imperative to treat JA-ACC-d3 as a potentially hazardous substance and to exercise extreme caution at all times. This guide is intended for researchers, scientists, and drug development professionals.

JA-ACC-d3, as a likely antibody-drug conjugate, should be handled with stringent containment strategies due to the potential cytotoxicity of its components.[1][2][3] The personal protective equipment (PPE) and handling procedures outlined below are designed to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper PPE is mandatory for all personnel handling JA-ACC-d3 to create a barrier between the individual and the potentially hazardous compound.[4] The required PPE may vary depending on the specific procedure being performed.

Procedure	Required Personal Protective Equipment
Receiving and Inspection	- Nitrile gloves
Storage	- Standard laboratory coat- Nitrile gloves
Weighing and Aliquoting (Solid Form)	- Double nitrile gloves- Disposable, solid-front protective gown with tight-fitting cuffs- Chemical splash goggles and a face shield- NIOSH-approved respirator (e.g., N95 or higher)
Solubilization and Dilution	- Double nitrile gloves- Disposable, solid-front protective gown with tight-fitting cuffs- Chemical splash goggles
General Handling in Solution	- Nitrile gloves- Laboratory coat- Safety glasses with side shields
Waste Disposal	- Double nitrile gloves- Disposable, solid-front protective gown with tight-fitting cuffs- Chemical splash goggles

Note: Always inspect gloves for any signs of degradation or puncture before and during use. Change gloves immediately if they become contaminated.

Operational Plan: From Receipt to Disposal

A clear and well-defined operational plan is crucial for the safe handling of potent compounds like JA-ACC-d3.[1][5]

1. Receiving and Inspection:

• Upon receipt, visually inspect the shipping container for any signs of damage or leakage.

• Verify that the container is clearly labeled with the compound name and any appropriate hazard warnings.

• Confirm that the primary container is sealed and intact.

2. Storage:

• Store JA-ACC-d3 in a designated, secure, and well-ventilated area.

• Keep the container tightly closed to prevent contamination.

• Follow the supplier's recommendations for storage temperature and conditions (e.g., refrigerated, protected from light).

3. Weighing and Aliquoting (Solid Form):

• All handling of solid JA-ACC-d3 must be conducted within a certified chemical fume hood, biological safety cabinet, or a glove box to prevent inhalation of airborne particles.[6]

• Use dedicated and calibrated weighing equipment.

• Employ a "weigh-in-weigh-out" procedure to minimize the amount of compound handled at any given time.

• Utilize disposable weighing boats or papers to prevent cross-contamination.

4. Solubilization and Dilution:

• Perform all solubilization and dilution procedures within a chemical fume hood or other contained workspace.

• Add solvent to the solid compound slowly to avoid splashing.

• Ensure the container is securely capped before mixing or vortexing.

5. General Handling in Solution:

• While the risk of airborne exposure is lower with solutions, appropriate PPE is still necessary to prevent skin and eye contact.

• Use caution to avoid spills and aerosol generation.

6. Decontamination:

• All surfaces and equipment that come into contact with JA-ACC-d3 should be decontaminated.

• Use an appropriate and validated decontamination solution.

• Follow established laboratory procedures for decontamination.

7. Waste Disposal:

• Dispose of all waste contaminated with JA-ACC-d3 as hazardous chemical waste.[5]

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing JA-ACC-d3 in a separate, sealed, and labeled hazardous waste container for liquid chemical waste.

• Do not dispose of any JA-ACC-d3 waste in the regular trash or down the drain.

Experimental Workflow for Handling JA-ACC-d3

Caption: Workflow for the safe handling of JA-ACC-d3 from receipt to disposal.

References

• 1. Safe handling of cytotoxic compounds in a biopharmaceutical environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. dam.lonza.com [dam.lonza.com]
• 4. gerpac.eu [gerpac.eu]
• 5. trinityconsultants.com [trinityconsultants.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]